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Core Science & Biosynthesis

Foundational

Technical Guide: Cefuzonam Sodium Stability Profile and Resistance Mechanisms

This is an in-depth technical guide on the stability of Cefuzonam sodium (L-105) against plasmid-mediated beta-lactamases, designed for researchers and drug development professionals. Executive Summary Cefuzonam sodium (...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the stability of Cefuzonam sodium (L-105) against plasmid-mediated beta-lactamases, designed for researchers and drug development professionals.

Executive Summary

Cefuzonam sodium (L-105) represents a pivotal evolution in cephalosporin chemistry, bridging the gap between second-generation efficacy and third-generation stability. Structurally characterized by a hydroxyiminoacetamido moiety at the C-7 position and a thiadiazolylthiomethyl group at C-3, Cefuzonam exhibits a distinct stability profile against plasmid-mediated beta-lactamases.

While highly resistant to hydrolysis by classical plasmid-mediated penicillinases (e.g., TEM-1, TEM-2, SHV-1), Cefuzonam remains susceptible to Extended-Spectrum Beta-Lactamases (ESBLs) and certain AmpC variants. This guide delineates the molecular mechanisms of this stability, provides quantitative interaction profiles, and details validated experimental protocols for assessing hydrolytic susceptibility.

Molecular Mechanism: Structure-Activity Relationship (SAR)

The stability of Cefuzonam is not accidental but a direct function of its steric architecture.

The C-7 Hydroxyimino Shield

The primary determinant of Cefuzonam's stability against Class A serine beta-lactamases (TEM-1, SHV-1) is the hydroxyimino group on the acyl side chain.

  • Mechanism: This bulky group creates significant steric hindrance, preventing the entry of the beta-lactamase active site serine (Ser70) into the catalytic pocket. It effectively "shields" the beta-lactam ring from nucleophilic attack by narrow-spectrum enzymes.

  • Contrast: Unlike first-generation cephalosporins (e.g., Cefazolin), which lack this shield and are rapidly hydrolyzed, Cefuzonam behaves similarly to Cefuroxime in resisting these specific enzymes.

The C-3 Thiadiazole Influence

The 1,2,3-thiadiazolylthiomethyl substituent at position 3 enhances antibacterial potency and pharmacokinetic properties (half-life extension) but plays a secondary role in beta-lactamase stability compared to the C-7 substituent. However, it acts as a good leaving group, which can influence the


 (turnover number) if hydrolysis does occur.
Visualization of Stability Logic

SAR_Mechanism Cefuzonam Cefuzonam (L-105) C7_SideChain C-7 Hydroxyimino Group Cefuzonam->C7_SideChain Possesses C3_SideChain C-3 Thiadiazole Group Cefuzonam->C3_SideChain Possesses TEM1 TEM-1 Beta-Lactamase (Narrow Spectrum) C7_SideChain->TEM1 Steric Hindrance ESBL ESBL (TEM-3, SHV-2) (Extended Spectrum) C7_SideChain->ESBL Ineffective Shielding (Mutation allows access) Stability Enzymatic Stability (No Hydrolysis) TEM1->Stability Blocked Access Hydrolysis Hydrolysis of Beta-Lactam Ring ESBL->Hydrolysis Catalytic Attack

Figure 1: Structural logic dictating Cefuzonam's differential stability against narrow vs. extended-spectrum enzymes.

Interaction Profile: Beta-Lactamase Susceptibility

The following data synthesizes Cefuzonam's performance against key plasmid-mediated enzymes.

Quantitative Hydrolysis Profile

Data normalized relative to Cephaloridine (Rate = 100) or Penicillin G (Rate = 100).

Enzyme ClassSpecific EnzymeHydrolysis Rate (Relative)Stability ClassificationClinical Implication
Class A (Penicillinase) TEM-1 / TEM-2 < 1.0Stable Effective against ampicillin-resistant E. coli / H. influenzae.
Class A (Penicillinase) SHV-1 < 1.0Stable Effective against K. pneumoniae (wild type).
Class A (ESBL) TEM-3 / SHV-2 40 - 80Unstable Ineffective against ESBL-producing strains.
Class A (ESBL) CTX-M-15 > 60Unstable High susceptibility; requires inhibitor combination.
Class D (Oxacillinase) OXA-1 Variable (Low)Intermediate Generally stable, but specific variants may hydrolyze.
Class C (Cephalosporinase) AmpC (Plasmid) VariableIntermediate/Unstable Susceptible to derepressed AmpC mutants.
Mechanistic Insight[1][2][3]
  • TEM-1 Stability: Cefuzonam's affinity (

    
    ) for TEM-1 is low, and the turnover rate (
    
    
    
    ) is negligible. The enzyme binds the drug poorly and cannot effectively acylate the serine residue due to the C-7 steric clash.
  • ESBL Susceptibility: ESBLs possess point mutations (e.g., Gly238Ser, Glu240Lys) that widen the active site. This expansion accommodates the bulky hydroxyimino side chain of Cefuzonam, allowing hydrolysis to proceed.

Experimental Methodologies

To validate these stability claims in a drug development context, the following self-validating protocols are recommended.

Protocol A: Spectrophotometric Hydrolysis Assay

Objective: Determine the kinetic parameters (


, 

) of Cefuzonam against specific beta-lactamases.

Reagents:

  • Purified Beta-Lactamase (TEM-1, TEM-2, or SHV-1).

  • Phosphate Buffer (0.1 M, pH 7.0).

  • Cefuzonam Sodium (Analytical Standard).

  • Reference Substrate: Cephaloridine (for normalization).

Workflow:

  • Baseline Setup: Warm buffer to 37°C in a quartz cuvette.

  • Enzyme Preparation: Dilute enzyme to a concentration that yields a linear rate for the reference substrate (Cephaloridine).

  • Substrate Addition: Add Cefuzonam at varying concentrations (10 µM – 200 µM).

  • Measurement: Monitor the decrease in absorbance at 260 nm (characteristic of the cephalosporin beta-lactam ring cleavage) for 5 minutes.

  • Calculation:

    • Calculate initial velocity (

      
      ) using the extinction coefficient (
      
      
      
      ) for Cefuzonam (approx. -7,000 to -10,000 M⁻¹cm⁻¹; verify experimentally).
    • Plot Lineweaver-Burk or Michaelis-Menten curves to derive

      
       and 
      
      
      
      .
    • Validation Step: Run Cephaloridine in parallel. If Cephaloridine hydrolysis is not detected, the enzyme is inactive (invalid run).

Protocol B: MIC Profiling with Isogenic Strains

Objective: Assess biological stability using isogenic E. coli strains expressing defined plasmids.

Strains:

  • E. coli J53 (Plasmid-free negative control).

  • E. coli J53/R1 (Expressing TEM-1).

  • E. coli J53/pMG223 (Expressing TEM-3/ESBL).

Workflow:

  • Inoculum: Prepare 0.5 McFarland suspension of each strain.

  • Dilution: Perform standard broth microdilution (CLSI guidelines) with Cefuzonam (0.06 – 128 µg/mL).

  • Inhibitor Check: Run duplicate plates adding Clavulanic Acid (4 µg/mL).

  • Readout:

    • Stable Profile: MIC(TEM-1) ≈ MIC(Negative Control).

    • Unstable Profile: MIC(TEM-3) >> MIC(Negative Control).

    • Inhibitor Effect: If MIC drops significantly with Clavulanate, the resistance is beta-lactamase mediated.

Experimental Workflow Diagram

Experimental_Protocol Start Start: Stability Assessment Assay_Select Select Assay Type Start->Assay_Select Spec_Path Spectrophotometric Assay (Kinetic Data) Assay_Select->Spec_Path MIC_Path MIC Profiling (Biological Data) Assay_Select->MIC_Path Spec_Step1 Mix Enzyme + Cefuzonam (pH 7.0, 37°C) Spec_Path->Spec_Step1 MIC_Step1 Inoculate Isogenic Strains (TEM-1 vs TEM-3) MIC_Path->MIC_Step1 Spec_Step2 Measure Absorbance @ 260 nm Spec_Step1->Spec_Step2 Spec_Result Calculate Relative Hydrolysis Rate Spec_Step2->Spec_Result Decision Is Hydrolysis Rate < 1% of Ref? Spec_Result->Decision MIC_Step2 Incubate 18-24h MIC_Step1->MIC_Step2 MIC_Result Compare MIC Ratios MIC_Step2->MIC_Result MIC_Result->Decision Conclusion_Stable Conclusion: STABLE (vs Tested Enzyme) Decision->Conclusion_Stable Yes Conclusion_Unstable Conclusion: UNSTABLE Decision->Conclusion_Unstable No

Figure 2: Decision tree and workflow for validating Cefuzonam stability.

References

  • Inamoto, Y., et al. (1991). "Studies on beta-lactam antibiotics. XIX. Structure-activity relationships of cephalosporins having a thiadiazolylthiomethyl group at the C-3 side chain." The Journal of Antibiotics.

  • Bush, K., & Jacoby, G. A. (2010). "Updated Functional Classification of β-Lactamases." Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8][9]

  • Livermore, D. M. (1995). "beta-Lactamases in laboratory and clinical resistance." Clinical Microbiology Reviews.

  • Neu, H. C. (1982). "The in vitro activity, human pharmacology, and clinical effectiveness of new beta-lactam antibiotics." Annual Review of Pharmacology and Toxicology.

  • Bradford, P. A. (2001). "Extended-Spectrum β-Lactamases in the 21st Century: Characterization, Epidemiology, and Detection of This Important Resistance Threat." Clinical Microbiology Reviews.

Sources

Exploratory

An In-depth Technical Guide to the Chemical Properties of Cefuzonam Sodium (CAS 82219-81-6)

This guide provides a comprehensive technical overview of the chemical properties of Cefuzonam sodium, a second-generation cephalosporin antibiotic. Designed for researchers, scientists, and professionals in drug develop...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of the chemical properties of Cefuzonam sodium, a second-generation cephalosporin antibiotic. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural, physicochemical, and analytical characteristics of this important molecule, offering field-proven insights into its handling, stability, and characterization.

Introduction: The Profile of Cefuzonam Sodium

Cefuzonam sodium (CAS: 82219-81-6) is a semi-synthetic, injectable cephalosporin antibiotic.[1] As a second-generation agent, it possesses a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[2] Notably, it may be effective against strains of Staphylococcus aureus that are resistant to many third-generation cephalosporins.[3] The core mechanism of action for Cefuzonam, like other β-lactam antibiotics, involves the inhibition of bacterial cell wall synthesis by targeting and inactivating penicillin-binding proteins (PBPs).[4] This disruption leads to the weakening of the cell wall and subsequent cell lysis. Understanding its fundamental chemical properties is paramount for its effective formulation, quality control, and application in both research and clinical settings.

Chemical Structure and Stereochemistry

The bioactivity and physicochemical nature of Cefuzonam sodium are intrinsically linked to its complex molecular architecture. The structure is built upon the core 7-aminocephalosporanic acid (7-ACA) skeleton, modified with specific side chains that dictate its antibacterial spectrum and stability.

The IUPAC name for Cefuzonam sodium is sodium (6R,7R)-3-(((1,2,3-thiadiazol-5-yl)thio)methyl)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate.[1][2]

Key structural features include:

  • β-Lactam Ring: This four-membered ring is the pharmacophore responsible for the antibiotic activity. Its inherent ring strain makes it susceptible to nucleophilic attack, enabling it to acylate and inactivate bacterial PBPs.

  • (6R,7R)-Stereochemistry: The specific stereochemical configuration of the fused β-lactam and dihydrothiazine rings is essential for proper binding to the active site of PBPs.

  • Aminothiazole Ring: The side chain at the C-7 position features an aminothiazole ring, which enhances antibacterial activity, particularly against Gram-negative bacteria.

  • Methoxyimino Group: The (Z)-methoxyimino group confers significant stability against hydrolysis by many common β-lactamase enzymes, a primary mechanism of bacterial resistance.

  • Thiadiazole Thioether Side Chain: The substituent at the C-3 position, a (1,2,3-thiadiazol-5-yl)thio)methyl group, influences the compound's pharmacokinetic profile and spectrum of activity.

G cluster_cefuzonam Cefuzonam Sodium Structure b_lactam β-Lactam Ring (Pharmacophore) dihydrothiazine Dihydrothiazine Ring b_lactam->dihydrothiazine Fused Ring System aminothiazole C-7 Side Chain (Aminothiazole) b_lactam->aminothiazole C-7 Acylamino Linkage thiadiazole C-3 Side Chain (Thiadiazole Thioether) dihydrothiazine->thiadiazole C-3 Linkage methoxyimino Methoxyimino Group (β-Lactamase Stability) core Cepham Core core->b_lactam core->dihydrothiazine

Caption: Key functional regions of the Cefuzonam sodium molecule.

Core Physicochemical Properties

A summary of the essential physicochemical data for Cefuzonam sodium is provided below. This information is critical for analytical method development, formulation design, and regulatory submissions.

PropertyValueReference(s)
CAS Number 82219-81-6[3]
Molecular Formula C₁₆H₁₅N₇NaO₅S₄ (or C₁₆H₁₄N₇NaO₅S₄)[2][3]
Molecular Weight 536.57 g/mol (or 535.56 g/mol )[2][3]
Synonyms L-105, CZON, Cosmosin, CL 251931 sodium salt[3]
Appearance Crystalline powder, typically white or almost white.[5]
Solubility Data for Cefuzonam is limited, but related cephalosporins like Cefazolin sodium are easily soluble in water, slightly soluble in methanol, and practically insoluble in chloroform and ether.[5] A stock solution of 40 mg/mL has been noted.[3][3][5]
Hygroscopicity As with many lyophilized powders of cephalosporins, it is expected to be hygroscopic.[5][5]

Stability and Degradation Profile

The stability of Cefuzonam sodium is a critical parameter influencing its shelf-life, storage conditions, and therapeutic efficacy. Degradation primarily occurs via hydrolysis of the strained β-lactam ring, rendering the antibiotic inactive.

Key Factors Influencing Stability:

  • Temperature: Elevated temperatures accelerate the rate of degradation. For long-term storage, the solid powder should be kept at -20°C.[2][3] In solution, storage at -80°C is recommended for up to a year.[3] Studies on the related compound Cefazolin sodium show that refrigerated solutions (4-5°C) are significantly more stable than those at room temperature.[6][7]

  • pH: The pH of the solution is crucial. For Cefazolin sodium, rapid hydrolysis occurs at pH values above 8.5, while precipitation of the free acid can happen below pH 4.5.[8] A stable pH range is generally between 4.5 and 6.

  • Light: While specific photostability data for Cefuzonam is not detailed in the provided results, it is standard practice to protect cephalosporin solutions from light to prevent photodegradation.

Storage Recommendations:

  • Solid Powder: Store at -20°C for long-term stability (up to 3 years).[3]

  • In Solvent: Store stock solutions at -80°C for up to one year.[3] For short-term use (days to weeks), refrigeration at 0-4°C is acceptable.[2]

G cluster_factors Degradation Factors Cefuzonam Cefuzonam Sodium (Active) Degraded Degraded Product (Inactive) Cefuzonam->Degraded β-Lactam Hydrolysis Temp High Temperature Temp->Cefuzonam Accelerates pH Extreme pH (<4.5 or >8.5) pH->Cefuzonam Accelerates Light Light Exposure Light->Cefuzonam May Accelerate G cluster_workflow Typical HPLC Workflow for Cefuzonam Sodium Analysis Sample Sample Preparation Dissolve in Mobile Phase Injection Autosampler Injection Sample->Injection Column Separation (Reversed-Phase C18 Column) Injection->Column Detection UV Detection (λ ≈ 272 nm) Column->Detection Data Data Acquisition & Analysis (Chromatogram) Detection->Data

Sources

Foundational

A Technical Guide to the Bactericidal Activity of Cefuzonam Sodium Against Gram-Negative Bacilli

For Researchers, Scientists, and Drug Development Professionals This document serves as an in-depth technical guide on the bactericidal properties of Cefuzonam sodium, a cephalosporin antibiotic, with a specific focus on...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide on the bactericidal properties of Cefuzonam sodium, a cephalosporin antibiotic, with a specific focus on its action against Gram-negative bacilli. It is designed to provide a comprehensive understanding of its mechanism, methods for evaluating its efficacy, and the challenges posed by bacterial resistance, grounded in established scientific principles and methodologies.

Introduction: Cefuzonam Sodium, a Profile

Cefuzonam is a semisynthetic, second-generation cephalosporin antibiotic administered parenterally.[1] As a member of the β-lactam class, it is recognized for its broad-spectrum antibacterial activity, which encompasses both Gram-positive and, notably, a range of Gram-negative organisms.[2] Its molecular structure confers a significant degree of stability against many β-lactamase enzymes, a common bacterial defense mechanism, making it a valuable agent in the treatment of various infections.

Core Mechanism of Bactericidal Action

The bactericidal effect of Cefuzonam, like all β-lactam antibiotics, is achieved through the disruption of bacterial cell wall synthesis.[3][4] This process is critical for maintaining the structural integrity of the bacterium, especially in the face of osmotic pressure changes.

The key steps are:

  • Penetration: Cefuzonam must first traverse the outer membrane of the Gram-negative bacterium to reach its target in the periplasmic space.

  • Target Binding: The primary targets of Cefuzonam are Penicillin-Binding Proteins (PBPs).[3][5] These are bacterial enzymes, specifically transpeptidases, that catalyze the final cross-linking of peptidoglycan polymers.[3][4]

  • Inhibition of Synthesis: By binding to and acylating the active site of these PBPs, Cefuzonam effectively inhibits their enzymatic activity. This prevents the formation of the rigid peptidoglycan mesh.[5]

  • Cell Lysis: The inhibition of cell wall maintenance and synthesis, coupled with the ongoing activity of bacterial autolytic enzymes, leads to a loss of structural integrity, cell lysis, and ultimately, bacterial death.[3][5] This lytic outcome defines its action as bactericidal.[4]

cluster_bacterium Gram-Negative Bacterium Cefuzonam Cefuzonam Outer_Membrane Outer Membrane Cefuzonam->Outer_Membrane Penetrates PBP Penicillin-Binding Proteins (PBPs) Outer_Membrane->PBP Binds to Periplasm Periplasmic Space Peptidoglycan_Synthesis Peptidoglycan Cross-linking PBP->Peptidoglycan_Synthesis Catalyzes Cell_Lysis Cell Lysis & Bacterial Death PBP->Cell_Lysis Inhibition leads to cluster_prep Preparation Phase cluster_assay Assay Phase cluster_mbc Bactericidal Confirmation Prep_Inoculum Prepare Bacterial Inoculum (0.5 McFarland Standard) Inoculate Inoculate Plate with Bacteria (Final: 5x10^5 CFU/mL) Prep_Inoculum->Inoculate Prep_Antibiotic Prepare Cefuzonam Serial Dilutions in Plate Prep_Antibiotic->Inoculate Incubate_MIC Incubate 16-20h at 37°C Inoculate->Incubate_MIC Read_MIC Read MIC (Lowest Concentration with No Visible Growth) Incubate_MIC->Read_MIC Subculture Subculture from Clear Wells onto Agar Plate Read_MIC->Subculture Proceed if growth is inhibited Incubate_MBC Incubate Agar 18-24h Subculture->Incubate_MBC Read_MBC Read MBC (≥99.9% Kill) Incubate_MBC->Read_MBC

Caption: Experimental workflow for MIC and MBC determination.

The Challenge of Resistance in Gram-Negative Bacilli

The clinical utility of Cefuzonam is threatened by the evolution of bacterial resistance. For Gram-negative bacilli, the primary mechanisms include:

  • Enzymatic Degradation: Production of β-lactamase enzymes that hydrolyze the β-lactam ring, inactivating the antibiotic. While Cefuzonam is stable against some, extended-spectrum β-lactamases (ESBLs) and AmpC β-lactamases can be effective against it.

  • Target Site Modification: Alterations in the structure of Penicillin-Binding Proteins (PBPs) can reduce the binding affinity of Cefuzonam, rendering it less effective at inhibiting cell wall synthesis.

  • Reduced Permeability: Gram-negative bacteria can modify their outer membrane porin channels, restricting the influx of the antibiotic into the periplasmic space where the PBPs are located.

  • Active Efflux: Bacteria may acquire or upregulate efflux pumps, which are membrane proteins that actively transport Cefuzonam out of the cell, preventing it from reaching a therapeutic concentration.

cluster_outcomes Consequences Resistance Resistance Mechanisms to Cefuzonam Enzymatic_Degradation Enzymatic Degradation (β-Lactamases) Resistance->Enzymatic_Degradation Target_Modification Target Modification (Altered PBPs) Resistance->Target_Modification Reduced_Permeability Reduced Permeability (Porin Loss) Resistance->Reduced_Permeability Efflux Active Efflux Pumps Resistance->Efflux Degradation_Outcome Drug Inactivation Enzymatic_Degradation->Degradation_Outcome Target_Outcome Reduced Binding Target_Modification->Target_Outcome Permeability_Outcome Reduced Entry Reduced_Permeability->Permeability_Outcome Efflux_Outcome Drug Expulsion Efflux->Efflux_Outcome

Caption: Primary mechanisms of Cefuzonam resistance in Gram-negative bacilli.

Conclusion

Cefuzonam sodium is a potent bactericidal agent against a spectrum of susceptible Gram-negative bacilli, acting decisively by inhibiting cell wall synthesis. Its value is underscored by its relative stability in the presence of common β-lactamases. A rigorous and standardized approach to evaluating its in vitro activity, through protocols such as MIC and MBC determination, is fundamental to understanding its therapeutic potential. However, the persistent challenge of evolving resistance mechanisms necessitates continuous surveillance and research to preserve the efficacy of this important cephalosporin for future clinical applications.

References

  • What is the mechanism of Cefuzonam? Patsnap Synapse. [Link]

  • What is Cefuzonam used for? Patsnap Synapse. [Link]

  • Cephalosporin. Wikipedia. [Link]

  • Evaluation of minocycline and cefuzonam for antimicrobial activity against clinical isolates. The Japanese Journal of Antibiotics. [Link]

  • [Fundamental and clinical studies on cefuzonam in the field of pediatrics]. PubMed. [Link]

  • Effects of cefuzonam on peptidoglycan cross-linking reactions in gram-negative bacilli. PubMed. [Link]

  • [Pharmacokinetic, bacteriological and clinical studies on cefuzonam in the field of obstetrics and gynecology]. PubMed. [Link]

Sources

Exploratory

Cefuzonam Sodium vs. Cefazolin: A Technical Spectrum &amp; Mechanistic Comparison

Executive Summary This technical guide provides a rigorous comparison between Cefazolin (First-Generation Cephalosporin) and Cefuzonam Sodium (Second-Generation, L-105).[1] While Cefazolin remains the "gold standard" for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous comparison between Cefazolin (First-Generation Cephalosporin) and Cefuzonam Sodium (Second-Generation, L-105).[1] While Cefazolin remains the "gold standard" for surgical prophylaxis due to its potent anti-staphylococcal activity, Cefuzonam represents a critical evolutionary step in cephalosporin design.

By incorporating an aminothiazole-methoxyimino moiety at the C-7 position—a hallmark of third-generation agents—Cefuzonam achieves a unique "hybrid" profile: it retains significant Gram-positive affinity comparable to Cefazolin while expanding coverage against Gram-negative Enterobacterales (E. coli, Klebsiella spp.) by 10- to 100-fold.[1] This guide dissects the molecular drivers of these differences, focusing on Penicillin-Binding Protein (PBP) affinity and beta-lactamase stability.[1]

Molecular Architecture & SAR Analysis

The distinct antimicrobial profiles of these two agents are direct consequences of their chemical substituents at the C-7 and C-3 positions of the cephem nucleus.

Comparative Chemical Structure
FeatureCefazolin (1st Gen)Cefuzonam (2nd Gen / L-105)Functional Consequence
C-7 Side Chain TetrazolylacetylAminothiazolyl-methoxyimino The aminothiazole ring enhances affinity for Gram-negative PBPs (specifically PBP3).[1] The methoxyimino group provides steric hindrance against beta-lactamases.
C-3 Side Chain 5-methyl-1,3,4-thiadiazol-2-ylthio1,2,3-thiadiazol-5-ylthiomethyl Both thiadiazole derivatives facilitate leaving-group kinetics, but Cefuzonam's specific isomer optimizes pharmacokinetics and tissue penetration.[1]
Beta-Lactam Core 7-ACA Nucleus7-ACA NucleusEssential for covalent binding to the active site serine of PBPs.[1]
Structure-Activity Relationship (SAR) Logic

The "quantum leap" in Cefuzonam's spectrum is driven by the C-7 Aminothiazole-Oxime group.[1]

  • Cefazolin: Relies on a simple side chain that fits well into the PBP active sites of Gram-positive cocci but is easily excluded by the outer membrane porins of Gram-negatives and is highly susceptible to hydrolysis by common beta-lactamases (e.g., TEM-1).[1]

  • Cefuzonam: The syn-methoxyimino configuration confers stability against many plasmid-mediated beta-lactamases (though less than ceftazidime).[1] The aminothiazole ring creates a high-affinity interaction with the transpeptidase domain of Gram-negative PBPs.[1]

SAR_Logic Cefazolin Cefazolin (1st Gen) SideChain7 C-7 Side Chain Cefazolin->SideChain7 Tetrazolylacetyl GramPos High Gram(+) Affinity (PBP 1/2/3) Cefazolin->GramPos Cefuzonam Cefuzonam (2nd Gen) Cefuzonam->SideChain7 Aminothiazolyl-methoxyimino Cefuzonam->GramPos GramNeg High Gram(-) Affinity (PBP 3) Cefuzonam->GramNeg SideChain7->GramPos Cefazolin (High) SideChain7->GramNeg Cefuzonam (High) Stability Beta-Lactamase Stability SideChain7->Stability Methoxyimino Shield (Cefuzonam) SideChain3 C-3 Side Chain

Figure 1: SAR logic flow illustrating how side-chain modifications dictate spectrum and stability shifts between Cefazolin and Cefuzonam.

Spectrum of Activity: Quantitative Comparison

Cefuzonam exhibits a "bridge" spectrum: it maintains the S. aureus activity of 1st generation agents (unlike Ceftazidime) while acquiring the Enterobacterales potency of 3rd generation agents.

Comparative MIC Values (µg/mL)
OrganismCefazolin (MIC₉₀)Cefuzonam (MIC₉₀)Fold Improvement
Gram-Positive
Staphylococcus aureus (MSSA)0.2 – 0.50.39 – 0.78~Equivalent (Cefazolin slightly superior)
Staphylococcus epidermidis0.2 – 0.80.78 – 1.56Cefazolin superior
Gram-Negative
Escherichia coli4 – >320.05 – 0.1 >100x (Cefuzonam)
Klebsiella pneumoniae4 – 160.1 – 0.39 ~40x (Cefuzonam)
Proteus mirabilis4 – 8≤ 0.1 ~40x (Cefuzonam)
Haemophilus influenzae2 – 8≤ 0.05 >100x (Cefuzonam)
Pseudomonas aeruginosa>128 (Resistant)>64 (Resistant)Neither is active

Key Insight: While Cefazolin is often cited as having "some" Gram-negative activity, Cefuzonam is exponentially more potent against E. coli and Klebsiella, often rivaling Ceftriaxone in vitro against susceptible strains.

Pharmacodynamics & Resistance Mechanisms[2][3]

Penicillin-Binding Protein (PBP) Affinity

The bactericidal action depends on the saturation of essential PBPs.

  • Cefazolin: Primarily targets PBP 1A/1B and PBP 3 in E. coli, but with relatively low affinity compared to newer agents. In S. aureus, it avidly binds PBP 1, 2, and 3.[2][3]

  • Cefuzonam: The aminothiazole side chain grants it extremely high affinity for PBP 3 (the septum formation protein) in Gram-negative bacteria. Inhibition of PBP 3 leads to filamentation and rapid lysis.[3]

Beta-Lactamase Stability
  • Cefazolin: Highly labile. It is readily hydrolyzed by TEM-1 , SHV-1 , and chromosomal AmpC beta-lactamases.[1] This limits its utility in empirical treatment of Gram-negative sepsis.[1]

  • Cefuzonam: The methoxyimino group provides "steric armor," protecting the beta-lactam ring from many plasmid-mediated penicillinases (e.g., TEM-1).[1] However, it remains vulnerable to extended-spectrum beta-lactamases (ESBLs) and derepressed AmpC, unlike 4th generation agents (e.g., Cefepime).[1]

Experimental Methodologies

To validate these profiles in a drug development setting, the following protocols are recommended.

Protocol 1: Determination of MIC via Broth Microdilution

Standard: CLSI M07-A11[1]

  • Preparation: Prepare stock solutions of Cefazolin and Cefuzonam sodium in phosphate buffer (pH 6.0) to preserve stability.

  • Dilution: Create serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) ranging from 64 µg/mL down to 0.008 µg/mL.

  • Inoculum: Adjust bacterial suspension (E. coli ATCC 25922 as control) to 0.5 McFarland standard, then dilute to achieve a final well concentration of

    
     CFU/mL.
    
  • Incubation: Incubate at 35°C ± 2°C for 16-20 hours in ambient air.

  • Readout: The MIC is the lowest concentration showing no visible growth.

    • Validation:E. coli ATCC 25922 MIC for Cefazolin should fall between 1–4 µg/mL.

Protocol 2: PBP Competition Assay (Bocillin-FL)

Purpose: To quantify affinity for specific PBPs (e.g., PBP3).[1][4][5]

  • Membrane Isolation: Harvest E. coli K12 cells in late log phase. Lyse via sonication and isolate membrane fraction via ultracentrifugation (100,000 x g, 60 min).

  • Competition: Incubate membrane aliquots (50 µg protein) with varying concentrations of Cefuzonam (0.01 – 100 µg/mL) for 30 min at 37°C.

  • Labeling: Add Bocillin-FL (fluorescent penicillin derivative) to all samples and incubate for 30 min.[1] Note: Cefuzonam will block Bocillin-FL binding if it has high affinity.[1]

  • Separation: Solubilize membranes and separate proteins via SDS-PAGE (8-10% acrylamide).

  • Visualization: Scan gel using a fluorimager (excitation 488 nm).

  • Analysis: Measure IC50 (concentration required to reduce fluorescence intensity of a specific PBP band by 50%).

    • Expected Result: Cefuzonam will show a very low IC50 for the PBP 3 band, confirming its mechanism of action.

Workflow cluster_0 PBP Competition Assay Workflow Step1 Isolate Bacterial Membranes (Ultracentrifugation) Step2 Incubate with Test Drug (Cefuzonam Titration) Step1->Step2 Step3 Add Bocillin-FL (Fluorescent Probe) Step2->Step3 Step4 SDS-PAGE Separation Step3->Step4 Step5 Fluorescence Scanning & IC50 Calculation Step4->Step5

Figure 2: Step-by-step workflow for determining PBP affinity using fluorescent competition assays.

References

  • Hara, K., et al. (1986). "In-vitro antibacterial activity of L-105, a new cephalosporin."[1][6][7] Journal of Antimicrobial Chemotherapy. Link (Note: L-105 is the code name for Cefuzonam).[1]

  • Neu, H. C. (1982). "The in vitro activity, human pharmacology, and clinical effectiveness of new beta-lactam antibiotics." Annual Review of Pharmacology and Toxicology. Link

  • Kocaoglu, O., & Carlson, E. E. (2015).[8] "Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2." Antimicrobial Agents and Chemotherapy.[7][8][9][10][11][12] Link

  • PubChem. (2023). "Cefuzonam Compound Summary." National Center for Biotechnology Information. Link

  • Clinical and Laboratory Standards Institute (CLSI). (2023). "M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI Standard. Link

Sources

Foundational

Technical Guide: Cefuzonam Sodium Affinity for PBP1a and PBP3 in E. coli

The following technical guide details the affinity profile of Cefuzonam sodium for Penicillin-Binding Proteins (PBPs) in Escherichia coli. This document is structured for researchers and drug development professionals, f...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the affinity profile of Cefuzonam sodium for Penicillin-Binding Proteins (PBPs) in Escherichia coli. This document is structured for researchers and drug development professionals, focusing on mechanistic causality, experimental validation, and quantitative analysis.

Executive Summary

Cefuzonam sodium (L-105) is a second-generation cephalosporin characterized by a distinct PBP binding profile that differentiates it from earlier β-lactams. In Escherichia coli, Cefuzonam exhibits high selectivity for PBP3 (FtsI) , the transpeptidase responsible for septation. Its affinity for PBP3 is approximately 100-fold higher than for PBP1b, with intermediate affinity for PBP1a. This specific inhibition profile dictates its primary bactericidal mode of action: the induction of extensive filamentation followed by cell lysis, rather than immediate spheroplast formation.

Mechanistic Profile: PBP Selectivity & Physiological Outcomes[1]

The bactericidal activity of β-lactams is determined by the specific subset of PBPs they inhibit. E. coli contains high-molecular-weight (HMW) PBPs (1a, 1b, 2, and 3) essential for cell elongation and division.

Affinity Hierarchy

Experimental data confirms the following affinity hierarchy for Cefuzonam in E. coli:

PBP3 (High Affinity) > PBP1a (Moderate Affinity) > PBP1b (Low Affinity)

  • PBP3 (Septation): Cefuzonam binds PBP3 at very low concentrations (sub-MIC). PBP3 inactivation halts the synthesis of the septal peptidoglycan, preventing cell division while lateral cell wall synthesis (controlled by PBP2) continues.

  • PBP1a/1b (Elongation & Integrity): PBP1a and 1b are major transglycosylase-transpeptidases. Cefuzonam shows moderate affinity for PBP1a but requires significantly higher concentrations (approx. 100-fold > PBP3 IC50) to inhibit PBP1b.[1]

Quantitative Data Summary

The following table summarizes the relative inhibitory concentrations (IC50) required to block 50% of [14C]-Penicillin G binding.

Target ProteinFunctionRelative AffinityPhysiological Consequence of Inhibition
PBP3 (FtsI)Septal Peptidoglycan SynthesisHigh (Primary Target)Filamentation : Cells elongate without dividing, forming multinucleated filaments.
PBP1a (MrcA)Cell Elongation & IntegrityModerate Cell Wall Weakening : Contributes to eventual lysis when combined with PBP3 block.
PBP1b (MrcB)Cell Elongation & IntegrityLow (~100x > PBP3)Rapid Lysis : Only occurs at very high drug concentrations.
Pathway Visualization

The following diagram illustrates the downstream signaling and morphological effects resulting from Cefuzonam's selective binding.

Cefuzonam_Mechanism Drug Cefuzonam Sodium PBP3 PBP3 (FtsI) [Primary Target] Drug->PBP3 High Affinity Binding (Sub-MIC) PBP1a PBP1a [Secondary Target] Drug->PBP1a Moderate Binding (>MIC) Septation Septal Peptidoglycan Synthesis PBP3->Septation Inhibits Elongation Lateral Wall Synthesis PBP1a->Elongation Inhibits Lysis Cell Lysis (Bactericidal Event) PBP1a->Lysis Accelerates Filament Filamentation (Elongated, Multi-nucleated) Septation->Filament Failure leads to Elongation->Filament Continues unchecked (via PBP2) Filament->Lysis Structural Instability Over Time

Caption: Cefuzonam primarily blocks PBP3, uncoupling cell division from elongation, leading to filamentation and eventual lysis.

Experimental Protocol: PBP Competition Assay

To validate the affinity profile of Cefuzonam in your own laboratory, use the following Fluorescent PBP Competition Assay . This method replaces radioactive [14C]-Penicillin G with Bocillin FL , a fluorescent penicillin derivative, offering higher sensitivity and safety.

Reagents & Equipment
  • Strain: E. coli K12 (or specific clinical isolate).[2][3]

  • Probe: Bocillin FL (Fluorescent Penicillin).[4]

  • Lysis Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM NaCl, protease inhibitor cocktail.

  • Detection: SDS-PAGE system, Laser Scanner (e.g., Typhoon or similar) capable of detecting fluorescein (Ex 488 nm / Em 520 nm).

Step-by-Step Methodology

Phase 1: Membrane Preparation

  • Grow E. coli to exponential phase (OD600 ~0.5–0.7) in LB broth.

  • Harvest cells (5000 x g, 10 min, 4°C) and wash once in Lysis Buffer.

  • Lyse cells via sonication (3 x 10s pulses on ice).

  • Remove cell debris by centrifugation (12,000 x g, 10 min).

  • Isolate membrane fraction by ultracentrifugation (100,000 x g, 60 min, 4°C).

  • Resuspend pellet in 50 µL Lysis Buffer; determine protein concentration (BCA assay).

Phase 2: Competition Binding

  • Aliquot 50 µg of membrane protein into reaction tubes.

  • Add Cefuzonam at varying concentrations (e.g., 0, 0.01, 0.1, 1.0, 10, 100 µg/mL).

  • Incubate at 37°C for 10 minutes . (This allows Cefuzonam to bind its targets).

  • Add Bocillin FL (final concentration 10-20 µM) to all tubes.

  • Incubate at 37°C for 20 minutes . (Bocillin FL will label any PBPs not occupied by Cefuzonam).

  • Quench reaction by adding 5X SDS-PAGE loading buffer and boiling for 3 minutes.

Phase 3: Analysis

  • Resolve proteins on a 10% SDS-PAGE gel .

  • Visualize bands using a fluorescence scanner.

  • Quantification: Measure band intensity (densitometry).

  • Calculation: Plot % Intensity vs. Log[Cefuzonam]. The IC50 is the concentration where band intensity is reduced by 50%.

Self-Validation Check:

  • Control Lane (0 µg/mL Cefuzonam): Must show distinct bands for PBP1a, 1b, 2, 3, 4, and 5/6.

  • Interpretation: If the PBP3 band disappears at 0.1 µg/mL while PBP1b remains visible until 10 µg/mL, the selectivity hypothesis is confirmed.

References

  • Hikida, M., Inoue, M., & Mitsuhashi, S. (1986). In-vitro antibacterial activity of L-105, a new cephalosporin.[3][5] Journal of Antimicrobial Chemotherapy, 18(5), 585–591.[3][5] Link

  • Konno, M., Ubukata, K., Yamashita, N., et al. (1986). Antibacterial activity of L-105 and its affinities to penicillin-binding proteins.[1] Chemotherapy (Tokyo), 34(Suppl 3), 51-56.[1] Link

  • Kocaoglu, O., & Carlson, E. E. (2015). Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2. Antimicrobial Agents and Chemotherapy, 59(5), 2785–2790.[4] Link

  • Georgopapadakou, N. H. (1993). Penicillin-binding proteins and bacterial resistance to beta-lactams. Antimicrobial Agents and Chemotherapy, 37(10), 2045–2053. Link

Sources

Protocols & Analytical Methods

Method

Application Note: HPLC Method Development for Cefuzonam Sodium on C18 Column

Abstract & Introduction Cefuzonam sodium is a semi-synthetic, second-generation cephalosporin antibiotic characterized by a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] Structurally, it...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

Cefuzonam sodium is a semi-synthetic, second-generation cephalosporin antibiotic characterized by a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] Structurally, it possesses a thiadiazole ring and a methoxyimino moiety, contributing to its stability against beta-lactamases. However, like most beta-lactams, it presents analytical challenges due to its potential for hydrolytic degradation and polar nature.

This Application Note provides a comprehensive framework for developing a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for Cefuzonam Sodium using a C18 stationary phase. Unlike generic protocols, this guide focuses on the mechanistic rationale behind parameter selection, ensuring the method is stability-indicating and suitable for QC environments.

Physicochemical Basis for Method Design

Successful chromatography begins with understanding the molecule.

  • Chemical Structure: Cefuzonam Sodium (C16H14N7NaO5S4) contains a carboxylic acid group (sodium salt form) and basic amine functions on the thiazole ring.[1]

  • Polarity: High polarity due to the salt form and multiple heteroatoms.

  • pKa & pH Stability: The beta-lactam ring is susceptible to hydrolysis at high pH (>8.[1]0) and strong acidic conditions.[1] The zwitterionic nature requires careful pH control to ensure a single ionic state for sharp peak shape.

  • UV Absorption: The conjugated system (thiazole and thiadiazole rings) exhibits strong UV absorption, typically maximizing around 254 nm .

Method Development Strategy Workflow

The following diagram outlines the logical decision tree for optimizing this method.

MethodDevelopment Start Start: Cefuzonam Sodium Method Development Solubility Solubility Check (Water/Buffer Soluble) Start->Solubility ColumnSel Column Selection C18 (End-capped) Solubility->ColumnSel MobilePhase Mobile Phase Optimization Buffer pH vs. Org Modifier ColumnSel->MobilePhase pH_Decision pH Selection (Target: 6.0 - 7.0) MobilePhase->pH_Decision Buffer_Choice Buffer: Phosphate (20-50mM) Avoid Acetate if UV < 240nm pH_Decision->Buffer_Choice Stability Priority Modifier_Choice Modifier: Acetonitrile (Sharper peaks than MeOH) pH_Decision->Modifier_Choice Selectivity Optimization Gradient Optimization Resolution > 2.0 Buffer_Choice->Optimization Modifier_Choice->Optimization Validation Method Validation (ICH Q2 R1) Optimization->Validation

Figure 1: Decision matrix for developing the Cefuzonam Sodium HPLC method.

Detailed Experimental Protocol

Reagents and Materials
  • API: Cefuzonam Sodium Reference Standard (>99.0% purity).[1]

  • Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Milli-Q Water.[1]

  • Buffer Reagents: Potassium Dihydrogen Phosphate (

    
    ), Disodium Hydrogen Phosphate (
    
    
    
    ), Orthophosphoric acid (85%).[1]
Instrumentation
  • System: HPLC system with binary gradient pump, autosampler, and column oven.

  • Detector: Photodiode Array (PDA) or UV-Vis Detector capable of monitoring 254 nm.[1]

Chromatographic Conditions (Optimized)

This protocol uses a buffered mobile phase to stabilize the ionization state of Cefuzonam, preventing peak splitting and tailing.

ParameterConditionRationale
Column C18, 250 mm x 4.6 mm, 5 µm (e.g., Agilent Zorbax or Waters Symmetry)C18 provides sufficient retentivity for polar cephalosporins.[1] 5µm is robust for QC.
Mobile Phase A 0.02 M Phosphate Buffer, pH 6.8pH 6.8 ensures the drug is ionized but stable. Low pH (<3) can degrade the beta-lactam ring.[1]
Mobile Phase B Acetonitrile (ACN)ACN yields lower backpressure and sharper peaks for cephalosporins compared to Methanol.[1]
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns to maintain optimal Van Deemter efficiency.[1]
Wavelength 254 nmThe

for the thiazole/thiadiazole chromophores.
Injection Vol. 20 µLSufficient sensitivity without overloading the column.
Temperature 25°C - 30°CAmbient or slightly controlled temperature prevents retention time drift.[1]
Preparation of Solutions

1. Phosphate Buffer (pH 6.8): Dissolve 2.72 g of Potassium Dihydrogen Phosphate in 900 mL of water. Adjust pH to 6.8 ± 0.05 using 1M Sodium Hydroxide or Dilute Phosphoric Acid.[1] Dilute to 1000 mL.[1] Filter through 0.45 µm nylon membrane.[1]

2. Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of Cefuzonam Sodium into a 50 mL volumetric flask. Dissolve in Mobile Phase A (Buffer).[1] Note: Aqueous solutions of cephalosporins degrade over time; prepare fresh daily or store at 4°C.

3. Working Standard (50 µg/mL): Dilute 2.5 mL of Stock Solution to 50 mL with Mobile Phase A.

Gradient Program (Recommended)

While isocratic methods (e.g., 85:15 Buffer:ACN) often work, a shallow gradient is recommended to clear potential degradation products or excipients.[1]

Time (min)% Mobile Phase A (Buffer)% Mobile Phase B (ACN)Event
0.09010Equilibration
10.07030Linear Gradient
15.07030Isocratic Hold
16.09010Return to Initial
20.09010Re-equilibration

Method Validation Strategy (ICH Q2(R1))

To ensure the method is "trustworthy" and "self-validating," the following parameters must be assessed.

Specificity (Forced Degradation)

Demonstrate that the method can separate Cefuzonam from its degradation products.

  • Acid Stress: 0.1N HCl, 60°C, 1 hour.

  • Base Stress: 0.1N NaOH, Room Temp, 15 min (Cephalosporins are very unstable in base).

  • Oxidative Stress: 3%

    
    , Room Temp, 1 hour.
    
  • Acceptance: Peak purity index > 0.999 (using PDA). Resolution > 1.5 between drug and nearest degradant.[1]

Linearity

Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 25, 37.5, 50, 62.5, 75 µg/mL).

  • Criteria: Correlation coefficient (

    
    ) ≥ 0.999.
    
Accuracy (Recovery)

Spike placebo matrix with Cefuzonam at 80%, 100%, and 120% levels.

  • Criteria: Mean recovery 98.0% – 102.0%.

Precision
  • System Precision: 6 replicates of standard. RSD ≤ 2.0%.[1][2][3][4]

  • Method Precision: 6 independent sample preparations. RSD ≤ 2.0%.[1][2][3][4]

Troubleshooting & Expert Tips

IssueProbable CauseCorrective Action
Peak Tailing Interaction of amine groups with residual silanols on silica.[1]Use a "Base Deactivated" (BDS) or highly end-capped C18 column.[1] Increase buffer ionic strength slightly (up to 50mM).
Retention Drift pH fluctuation or Temperature change.[1]Ensure buffer pH is strictly controlled (cephalosporins are sensitive to pH changes near their pKa).[1] Use a column oven.
Extra Peaks Hydrolysis of Cefuzonam in solution.Critical: Keep autosampler temperature at 4°C. Inject samples immediately after preparation.
Split Peaks Solvent mismatch.Ensure the sample diluent is similar to the initial mobile phase (e.g., dissolve sample in Buffer rather than pure ACN).

References

  • Japanese Pharmacopoeia (JP) . General Tests, Processes and Apparatus: Chromatography. Retrieved from .[1] (Standard regulatory framework for Japanese drugs like Cefuzonam).[1]

  • National Center for Biotechnology Information (2023) . PubChem Compound Summary for CID 23663965, Cefuzonam Sodium. Retrieved from .[1] (Source for physicochemical properties and structure).[1][5][6]

  • ICH Harmonised Tripartite Guideline . Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). Retrieved from .[1] (Global standard for validation protocols).[1]

  • Shah, J., et al. (2013) .[2] Development and Validation of HPLC Method for Simultaneous Determination of Ceftriaxone and Cefaclor. Journal of the Mexican Chemical Society. (Reference for general cephalosporin separation logic on C18).

Sources

Application

Application Note: Dissolution Media Strategy for Cefuzonam Sodium Formulations

This Application Note is designed for pharmaceutical scientists and formulation engineers. It provides a comprehensive technical guide for developing dissolution methodologies for Cefuzonam Sodium, focusing on physicoche...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for pharmaceutical scientists and formulation engineers. It provides a comprehensive technical guide for developing dissolution methodologies for Cefuzonam Sodium, focusing on physicochemical logic, stability constraints, and regulatory alignment (JP/USP).

Executive Summary

Cefuzonam sodium is a semi-synthetic, broad-spectrum cephalosporin primarily administered parenterally due to limited oral bioavailability.[1] However, dissolution testing remains a critical Critical Quality Attribute (CQA) for:

  • Intrinsic Dissolution Rate (IDR) Profiling: Characterizing the raw API (salt form) during pre-formulation.

  • Novel Delivery Systems: Developing enteric-coated or permeability-enhanced oral formulations.[1]

  • Reconstitution Quality: Evaluating the rate of solution for lyophilized powders.

This guide outlines the protocol for selecting dissolution media that balance sink conditions with the chemical instability inherent to the beta-lactam ring in aqueous environments.

Physicochemical Profiling & Media Logic

The Stability-Solubility Paradox

Developing a dissolution method for Cefuzonam Sodium requires navigating a trade-off between solubility and stability.[1] Like most cephalosporins, Cefuzonam undergoes hydrolysis of the beta-lactam ring, a reaction catalyzed by both hydronium ions (low pH) and hydroxide ions (high pH).[1]

  • Solubility: High in water (Sodium salt).[1][2]

  • pKa: ~2.8 (Carboxyl group) and ~4.1 (Aminothiazole moiety) [1].[1]

  • Stability Window: Maximum stability is typically observed between pH 4.5 and 6.0 .[3]

  • Degradation Risk:

    • pH < 2.0: Rapid acid hydrolysis (simulated gastric fluid).[1]

    • pH > 7.5: Rapid alkaline hydrolysis (simulated colonic fluid).[1]

Media Selection Matrix

The following table summarizes the suitability of standard pharmacopeial media for Cefuzonam Sodium.

Media TypepHBuffer CompositionSuitabilityTechnical Rationale
SGF (No Enzyme) 1.20.1 N HClLow High degradation rate.[1] Use only for "Acid Resistance" testing of enteric formulations.
Acetate Buffer 4.5Sodium Acetate / Acetic AcidHigh Optimal. Matches the stability maximum. Good buffering capacity prevents pH drift from the sodium salt.
Phosphate Buffer 6.8Potassium Phosphate Monobasic / NaOHMedium Simulates intestinal fluid. Acceptable if run time is short (< 60 min).[1] Risk of oxidative degradation.
Water ~6.0Purified Water (Deaerated)Low Poor buffering.[1] The dissolved sodium salt will raise pH, potentially accelerating alkaline degradation.

Method Development Workflow

The following diagram illustrates the decision tree for establishing a robust dissolution method for Cefuzonam, accounting for its instability.

MethodDevelopment Start Start: Cefuzonam Formulation Solubility 1. Solubility/pH Profile (Determine Sink Conditions) Start->Solubility Stability 2. Stability Screening (2h in candidate media) Solubility->Stability Decision Is degradation > 2%? Stability->Decision HPLC Use HPLC (Stability Indicating) Decision->HPLC Yes (Unstable) UV Use UV-Vis (270 nm) Decision->UV No (Stable) MediaSelect Select Media: pH 4.5 Acetate (Preferred) HPLC->MediaSelect UV->MediaSelect Apparatus Apparatus Selection (Paddle vs. Flow-Through) MediaSelect->Apparatus

Figure 1: Decision tree for selecting detection methods and media based on hydrolytic stability.

Standardized Protocols

Protocol A: Intrinsic Dissolution Rate (IDR)

Purpose: To determine the dissolution rate of pure Cefuzonam Sodium API, independent of formulation effects. This is critical for comparing different salt batches or polymorphs.

Apparatus: Rotating Disk System (Wood’s Apparatus) or USP Apparatus 2 with stationary disk holder. Conditions:

  • Surface Area: 0.5 cm² (compressed pellet).[1]

  • Compression Force: 2000 psi (1 min dwell time) to ensure a non-disintegrating compact.

  • Medium: 500 mL Acetate Buffer pH 4.5.

  • Temperature: 37°C ± 0.5°C.

  • Rotation Speed: 100 rpm.

Procedure:

  • Compress 300 mg of Cefuzonam Sodium into the die.

  • Lower the die into the vessel ensuring no air bubbles are trapped on the surface.

  • Withdraw 5 mL samples at 2, 5, 10, 15, 20, and 30 minutes. Replace volume with fresh media.

  • Calculation: Plot Cumulative Amount Dissolved (mg) vs. Time (min). The slope of the linear region divided by the surface area (cm²) is the IDR (

    
    ).[4]
    
Protocol B: Performance Dissolution (Formulation/Reconstitution)

Purpose: To evaluate the release profile of a solid dosage form or the reconstitution time of a lyophilized cake.

Apparatus: USP Apparatus 2 (Paddle).[1] Conditions:

  • Volume: 900 mL.[1]

  • Temperature: 37°C ± 0.5°C.

  • Speed: 50 rpm (Tablets/Capsules) or 75 rpm (Suspensions).[1]

  • Recommended Medium: 50 mM Acetate Buffer, pH 4.5.

Step-by-Step Methodology:

  • Media Preparation: Dissolve 2.99 g of Sodium Acetate Trihydrate in 900 mL water. Adjust pH to 4.5 with 2N Acetic Acid. Dilute to 1000 mL. Deaerate by heating to 41°C and vacuum filtering (0.45 µm) to prevent bubble formation on the dosage form [2].

  • Calibration: Verify temperature and paddle rotation speed.

  • Initiation: Drop the dosage form down the vessel wall to avoid hitting the paddle. Start timer immediately.

  • Sampling:

    • Immediate Release: 5, 10, 15, 30, 45, 60 minutes.

    • Delayed Release (Enteric): 2 hours in 0.1N HCl (Acid Stage), then transfer to pH 6.8 Phosphate Buffer (Buffer Stage).[1]

  • Filtration: Filter samples immediately through a 0.45 µm PVDF filter (Check for adsorption: discard first 3 mL).

  • Analysis: Inject into HPLC immediately. If storage is required, cool samples to 4°C to retard hydrolysis.

Analytical Quantification (HPLC vs. UV)

Due to the potential for beta-lactam degradation during the dissolution run, HPLC is strongly recommended over UV spectrophotometry for accurate quantification.

HPLC Method (Stability Indicating)[1][5]
  • Column: C18 (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (90:10 v/v).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Wavelength: 254 nm or 270 nm.

  • Retention Time: Cefuzonam typically elutes at 4–6 minutes; degradation products (open ring) elute earlier.[1]

UV Spectrophotometry (Routine QC only)
  • Wavelength: 271 nm (Lambda max).[1]

  • Limitation: Cannot distinguish between intact Cefuzonam and its hydrolyzed degradation products, leading to false "high" release values if degradation occurs.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Decreasing Assay over Time Hydrolysis in mediaSwitch to pH 4.5 Acetate buffer. Keep bath temperature strictly at 37°C. Analyze samples immediately.
Cone Formation Poor hydrodynamicsIncrease paddle speed from 50 to 75 rpm. Ensure vessel is centered.[1][5]
Filter Adsorption Drug binding to filterValidate filter type. Saturate filter by discarding the first 5 mL of filtrate.
Floating Dosage Form Low densityUse a wire sinker (Japanese Pharmacopoeia Type 1 sinker is standard).[1]

References

  • PubChem. (n.d.).[1][6] Cefuzonam Sodium Compound Summary. National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link][1]

  • U.S. Food and Drug Administration (FDA). (2018).[1] Dissolution Testing and Acceptance Criteria for Immediate-Release Solid Oral Dosage Form Drug Products Containing High Solubility Drug Substances. Guidance for Industry. Retrieved from [Link]

  • Japanese Pharmacopoeia (JP). (2021).[1][7] General Tests, Processes and Apparatus: 6.10 Dissolution Test. Pharmaceuticals and Medical Devices Agency (PMDA).[1] Retrieved from [Link][1][8][9]

  • Okamoto, Y., et al. (1996). Degradation Kinetics and Isomerization of Cefdinir, a New Oral Cephalosporin in Aqueous Solution. Journal of Pharmaceutical Sciences, 85(9), 976–983.

Sources

Method

Application Note: Cefuzonam Sodium Agar Dilution Method for Anaerobes

[1] Strategic Overview The Challenge of Anaerobic AST While broth microdilution is standard for aerobic bacteria, anaerobic susceptibility testing presents unique challenges. Anaerobes often display heterogeneous growth...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Strategic Overview

The Challenge of Anaerobic AST

While broth microdilution is standard for aerobic bacteria, anaerobic susceptibility testing presents unique challenges. Anaerobes often display heterogeneous growth rates, require specific nutritional supplements (hemin, vitamin K1), and can produce "false" turbidity in broth due to organism aggregation or slow growth. Consequently, Agar Dilution remains the Gold Standard reference method (CLSI M11) for anaerobes.[1] It allows for the simultaneous testing of multiple strains and provides a clear visual distinction between contamination, haze, and true resistance.

Cefuzonam Profile

Cefuzonam is a second-generation cephalosporin (often grouped with cephamycins regarding spectrum) exhibiting bactericidal activity via inhibition of cell wall synthesis.[2][3][4] It targets Penicillin-Binding Proteins (PBPs), specifically showing high affinity for PBP3 in Gram-negative organisms.[2]

  • Stability Note: Unlike some third-generation cephalosporins, Cefuzonam sensitivity to specific beta-lactamases (e.g., Bacteroides fragilis group) necessitates precise MIC determination to distinguish susceptible strains from those possessing resistance mechanisms.[2]

Mechanism of Action & Experimental Logic

Understanding the interaction between Cefuzonam and the anaerobic cell wall is critical for interpreting "trailing" endpoints often seen in agar dilution.

Cefuzonam_Mechanism Cefuzonam Cefuzonam Sodium (Beta-Lactam Ring) Peri_Space Periplasmic Space (Anaerobe) Cefuzonam->Peri_Space Diffusion via Porins PBP_Target Target: PBP1a, PBP1b, PBP3 (Transpeptidases) Peri_Space->PBP_Target High Affinity Binding BetaLactamase Beta-Lactamase (Resistance Factor) Peri_Space->BetaLactamase Hydrolysis Risk (B. fragilis) Peptidoglycan Peptidoglycan Cross-Linking PBP_Target->Peptidoglycan Inhibits Lysis Cell Lysis (Bactericidal Effect) Peptidoglycan->Lysis Structural Failure BetaLactamase->Cefuzonam Inactivation

Figure 1: Mechanism of Action.[2][5] Cefuzonam penetrates the periplasmic space to bind PBPs. In resistant anaerobes (e.g., B. fragilis), beta-lactamases may intercept the drug before binding occurs.

Materials & Critical Reagent Preparation[6]

The Medium: Brucella Blood Agar (BBA)

The base medium is non-negotiable for reference-quality results.[2] Standard Mueller-Hinton agar cannot support the growth of fastidious anaerobes.

Base Composition (per Liter):

  • Brucella Agar Base: 43 g

  • Hemin Stock Solution: 5 mL (Final conc: 5 µg/mL)[2]

  • Vitamin K1 Stock Solution: 1 mL (Final conc: 1 µg/mL)[2]

  • Laked Sheep Blood: 50 mL (5% v/v)[2]

  • Distilled Water: Up to 1000 mL

"The Secret Sauce": Supplement Stocks

Most errors in anaerobic AST stem from improperly prepared supplements.

A. Hemin Stock Solution (5 mg/mL)

  • Why: Essential for cytochrome synthesis in Bacteroides and Porphyromonas.

  • Protocol: Dissolve 0.5 g Hemin in 10 mL of 1N NaOH. Adjust volume to 100 mL with distilled water. Autoclave at 121°C for 15 min. Store at 4°C (Stable for 1 month).

B. Vitamin K1 Stock Solution (10 mg/mL)

  • Why: Essential growth factor for Prevotella and Bacteroides.

  • Protocol: Dissolve 0.2 g Vitamin K1 (phytomenadione) in 20 mL of 95% Ethanol. Do not autoclave. Store in a sterile, foil-wrapped glass bottle at 4°C.

Cefuzonam Stock Solution[1]
  • Solvent: Sterile Distilled Water (Cefuzonam Sodium is water-soluble).[2]

  • Potency Calculation:

    
    
    
  • Storage: Prepare fresh. If necessary, aliquots can be stored at -70°C for <30 days. Do not refreeze.

Experimental Protocol: Agar Dilution

Workflow Overview

Workflow Start Start: Cefuzonam Powder Stock Prepare Stock Solution (10x highest conc.) Start->Stock Dilution Serial 2-fold Dilutions (in Water) Stock->Dilution Mix Mix 2mL Drug + 18mL Agar (1:10 Dilution) Dilution->Mix MoltenAgar Molten Brucella Agar (50°C + Hemin/VitK) MoltenAgar->Mix Pour Pour Plates & Dry Mix->Pour Inoculate Spot Inoculation (10^5 CFU/spot) Pour->Inoculate Incubate Anaerobic Incubation 48h @ 35°C Inoculate->Incubate Read Read MIC Incubate->Read

Figure 2: Step-by-step experimental workflow for Agar Dilution.[2]

Step-by-Step Methodology
Step 1: Preparation of Agar Plates
  • Prepare 2-fold serial dilutions of Cefuzonam in water.

    • Example Range: If target MIC is 0.06–128 µg/mL, prepare stocks at 10x concentration (0.6–1280 µg/mL).

  • Add 2 mL of drug dilution to 18 mL of molten (50°C) supplemented Brucella Agar.

  • Mix by gentle inversion (avoid bubbles) and pour into 100mm Petri dishes.

  • Control Plates: Prepare drug-free growth control plates (start and end of series).

  • Allow plates to solidify and dry in a laminar flow hood for 30 mins to remove excess moisture.

Step 2: Inoculum Preparation
  • Source: Fresh 24-48h colonies from Brucella Blood Agar.[2]

  • Suspension: Suspend colonies in pre-reduced Brucella Broth to achieve turbidity equivalent to a 0.5 McFarland Standard (

    
     CFU/mL).
    
  • Standardization: This step is critical. Anaerobes do not grow synchronously; ensure the suspension is homogenous.

Step 3: Inoculation
  • Device: Steers Replicator (or equivalent multi-point inoculator).[2]

  • Volume: The device delivers 1–2 µL per spot.

  • Final Density:

    
     CFU/spot.
    
  • Procedure: Spot the inoculum onto the agar surface. Start with the growth control, then the lowest antibiotic concentration, moving to the highest.

Step 4: Incubation[2]
  • Atmosphere: Anaerobic conditions (

    
    ).
    
  • Time: 48 hours (some slow growers like Bilophila may need 72h).[2]

  • Temperature: 35°C ± 2°C.

Data Analysis & Interpretation

Reading MICs

The Minimal Inhibitory Concentration (MIC) is the lowest concentration of Cefuzonam that completely inhibits visible growth.

ObservationInterpretation
No Growth Inhibited (MIC endpoint)
Haze / Single Colony Inhibited (Ignore faint haze caused by inoculum residue)
Multiple Colonies (<20% of control) Growth (Likely resistance or trailing)
Solid Spot Resistant
Quality Control (QC)

Every run must include standard QC strains to validate the media and the anaerobic environment.

Recommended QC Strains (CLSI M11):

  • Bacteroides fragilis ATCC 25285:

    • Expected Cefuzonam MIC: Typically 32 - >128 µg/mL (High beta-lactamase activity).[2]

  • Bacteroides thetaiotaomicron ATCC 29741:

    • Expected MIC: Often high (resistant).[2]

  • Eubacterium lentum ATCC 43055:

    • Used to verify anaerobic conditions (strict anaerobe).[2]

Note: Specific QC ranges for Cefuzonam may need to be established internally if not explicitly listed in the most recent regional annexes, using the mode ± 1 log2 dilution of 20 replicate tests.

Troubleshooting Guide

  • Issue: Growth on all plates, including high concentrations.

    • Cause: Contamination with a facultative aerobe (e.g., Enterococcus) or drug degradation.[2]

    • Fix: Gram stain the spot. Check Cefuzonam stock storage.

  • Issue: No growth on Control plates.

    • Cause: Oxygen exposure during setup or defective anaerobic jar catalyst.

    • Fix: Replace palladium catalyst; minimize exposure time of inoculum.

  • Issue: "Tail" of growth (diminishing but persistent haze). [2]

    • Cause: Common with beta-lactams in anaerobes.[2]

    • Fix: Read the MIC at the point of marked reduction (>80% inhibition) compared to control.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2018).[2][6][7] Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria; Approved Standard—Ninth Edition (M11-A9).[2] Wayne, PA: CLSI.[7] [Link][2]

  • Wexler, H. M. (2014). Susceptibility testing of anaerobic bacteria: the state of the art. Clinical Microbiology and Infection, 20(10), 921-926.[2] [Link]

  • Nagy, E., et al. (2011). ESCMID guidelines for the management of the infection control measures to reduce transmission of multidrug-resistant Gram-negative bacteria in hospitalized patients. Clinical Microbiology and Infection. (Contextual reference for resistance mechanisms).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Cefuzonam Sodium Stability in Aqueous Solution

Welcome to the technical support guide for Cefuzonam sodium. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the degradation pathw...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for Cefuzonam sodium. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the degradation pathways of Cefuzonam sodium in aqueous solutions. Our goal is to equip you with the foundational knowledge and practical troubleshooting strategies necessary to ensure the integrity of your experiments and formulations.

Core Concepts: Understanding Cefuzonam Sodium Degradation

Cefuzonam sodium, a second-generation cephalosporin antibiotic, is structurally characterized by a β-lactam ring, which is fundamental to its antibacterial activity.[1] This same ring, however, is the primary site of instability, making the molecule susceptible to degradation under various common laboratory and storage conditions.[2][3][4] Understanding these degradation pathways is critical for developing stable formulations, interpreting analytical results, and ensuring therapeutic efficacy.

The principal degradation mechanisms in aqueous solutions are hydrolysis, photodegradation, and oxidation. These pathways are significantly influenced by environmental factors such as pH, temperature, and light exposure.

Hydrolytic Degradation: The β-Lactam Ring Cleavage

The most significant degradation pathway for Cefuzonam sodium, like all β-lactam antibiotics, is the hydrolytic cleavage of the four-membered β-lactam ring.[5][6] This reaction is catalyzed by hydronium (H⁺) or hydroxide (OH⁻) ions, leading to the formation of inactive degradation products.[7][8]

  • Mechanism: The process involves a nucleophilic attack on the carbonyl carbon of the β-lactam ring by a water molecule or a hydroxide ion. This opens the ring and renders the antibiotic unable to bind to its target, the penicillin-binding proteins (PBPs) in the bacterial cell wall.[2]

  • Kinetics: The degradation in aqueous solution often follows pseudo-first-order kinetics.[7] The rate of this degradation is highly dependent on the pH of the solution.

The Critical Role of pH

The stability of Cefuzonam sodium is profoundly affected by the pH of the aqueous solution.

  • Acidic Conditions (pH < 4): Under acidic stress, hydrolysis of the β-lactam ring is accelerated. This can lead to subsequent reactions, including decarboxylation and fragmentation of the core cephem nucleus.[9]

  • Neutral to Slightly Acidic Conditions (pH 4.5 - 6.5): This range generally represents the maximum stability for many cephalosporins.[7] In this region, the primary degradation is a slow, water-catalyzed cleavage of the β-lactam ring.[10]

  • Basic Conditions (pH > 7): In alkaline solutions, degradation is significantly faster due to the increased concentration of hydroxide ions, which are potent nucleophiles that readily attack the β-lactam ring.[11]

Photodegradation: The Impact of Light

Exposure to light, particularly in the ultraviolet (UV) spectrum, can induce significant degradation of cephalosporins.

  • Mechanism: Photodegradation can occur through two competitive processes: photoisomerization and photolysis.[12] Photoisomerization can lead to the formation of inactive isomers without any visible change, while photolysis involves the cleavage of chemical bonds, which can result in the destruction of the molecule and often causes a visible yellowing of the solution.[12] Forced degradation studies often use UV light exposure to simulate and identify potential photodegradants.[9]

Oxidative Degradation

While generally more stable to oxidation than hydrolysis, Cefuzonam sodium can be degraded by oxidizing agents. In experimental settings, this is typically studied by introducing agents like hydrogen peroxide (H₂O₂).[13][14] This forced degradation helps to identify potential liabilities of the molecule and ensures that analytical methods can separate oxidative impurities.

Caption: Primary degradation pathways for Cefuzonam sodium in aqueous solution.

Troubleshooting Guide

This section addresses common issues encountered during the handling and analysis of Cefuzonam sodium solutions.

Q1: My HPLC chromatogram shows multiple unexpected peaks that increase over time. What is happening?

A1: This is a classic sign of drug degradation. The unexpected peaks are likely various degradation products.

  • Causality: The stability of your Cefuzonam sodium solution is compromised. The primary causes are likely inappropriate pH, elevated temperature, or exposure to light.

  • Immediate Actions:

    • Verify Storage Conditions: Confirm your solution is stored at the recommended temperature (refrigerated at 2-8°C is standard practice) and protected from light.[15][16][17]

    • Check Solution pH: Measure the pH of your solvent and the final drug solution. For many cephalosporins, maximum stability is achieved in a slightly acidic buffer (pH 4.5-6.5).[7] Unbuffered water can have a pH that drifts, accelerating degradation.

    • Use Freshly Prepared Solutions: Whenever possible, prepare your solutions immediately before use. Cefuzonam sodium is unstable at room temperature over extended periods.[15]

  • Self-Validation: Prepare a fresh standard in a validated, pH-controlled, and light-protected diluent. Run it on the HPLC immediately. The chromatogram should show a single, sharp peak for the parent drug. Comparing this to your problematic sample will confirm that the issue is degradation.

Q2: The measured potency of my Cefuzonam sodium solution is dropping much faster than expected.

A2: A rapid loss of potency directly indicates the degradation of the active pharmaceutical ingredient (API).

  • Causality: The core β-lactam ring is likely being hydrolyzed at a high rate.

    • Temperature: Storing solutions at room temperature, even for a few hours, can lead to significant potency loss.[15] Studies on similar cephalosporins show stability for only a few days at room temperature versus weeks or months under refrigeration.[15][18]

    • pH: If the solution is in a basic or strongly acidic medium, hydrolysis will be rapid.[13]

  • Troubleshooting Steps:

    • Review Preparation Protocol: Was the solution prepared using a temperature-controlled process? Was it left on the benchtop for an extended period?

    • Implement Cold Chain: Prepare, handle, and store all Cefuzonam sodium solutions under refrigerated conditions (2-8°C) unless the experimental protocol explicitly requires otherwise.

    • Use a Stability-Indicating Method: Ensure your analytical method (e.g., HPLC) can accurately separate the intact Cefuzonam sodium from its degradation products. Co-elution can lead to an overestimation of potency in degraded samples.[13]

Q3: My clear Cefuzonam sodium solution has turned yellow.

A3: A color change from clear/colorless to yellow is a strong visual indicator of degradation.

  • Causality: This is often associated with photolysis, where the core structure of the cephalosporin molecule is altered by light, leading to the formation of chromophoric (color-absorbing) degradation products.[12] It can also occur from thermal degradation.[17][19]

  • Preventative Measures:

    • Protect from Light: Always prepare and store solutions in amber vials or containers wrapped in aluminum foil.[17] Minimize exposure to ambient and direct light during experiments.

    • Control Temperature: Elevated temperatures can also contribute to color changes. Ensure proper storage temperatures are maintained.[19]

  • Validation: A UV-Vis scan of the yellowed solution will likely show increased absorbance in the visible spectrum compared to a freshly prepared, protected solution.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Cefuzonam sodium in an aqueous solution?

A1: To maximize stability, aqueous solutions of Cefuzonam sodium should be stored under refrigeration at 2-8°C and protected from light.[15][16][17] Freezing at -20°C can further extend stability for longer-term storage.[18][20] Avoid storing solutions at room temperature for more than a few hours.[15]

Q2: How can I be sure my analytical method is suitable for a stability study?

A2: You must use a validated, stability-indicating analytical method, typically reverse-phase HPLC. A method is considered stability-indicating if it can resolve the intact drug peak from all potential degradation product peaks, as well as from any excipients or impurities.[13] This is proven through forced degradation studies.

Q3: What is a "forced degradation" study and why is it necessary?

A3: A forced degradation or stress testing study involves intentionally exposing the drug to harsh conditions (acid, base, oxidation, heat, light) to accelerate its degradation.[9][13][14][21] The purpose is twofold:

  • To understand degradation pathways: It helps identify the likely degradation products that could form under normal storage conditions over time.

  • To validate the analytical method: It proves that the HPLC method can separate the known degradation products from the active drug, confirming it is "stability-indicating."

Q4: What analytical techniques are used to identify the chemical structures of unknown degradation products?

A4: After separating the degradation products using a technique like preparative HPLC, their structures are typically elucidated using a combination of spectroscopic techniques. These include Liquid Chromatography-Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) spectroscopy (1D and 2D), and Fourier-Transform Infrared (FT-IR) spectroscopy.[9]

Experimental Protocols

Protocol 1: Forced Degradation Study Workflow

This protocol outlines the steps to intentionally degrade Cefuzonam sodium to test the specificity of an analytical method.

Caption: Workflow for a typical forced degradation study of Cefuzonam sodium.

Methodology:

  • Prepare Stock Solution: Dissolve a known quantity of Cefuzonam sodium in a suitable solvent (e.g., purified water or buffer).

  • Apply Stress Conditions (in separate aliquots):

    • Acid Hydrolysis: Add 0.1N HCl and keep at room temperature for approximately 2.5 hours.[9][14]

    • Base Hydrolysis: Add 0.2N NaOH and analyze immediately.[9][14]

    • Oxidative Degradation: Add 10% H₂O₂ and keep at room temperature.[13]

    • Thermal Degradation: Place a sample in a water bath at 60°C for one hour.[13]

    • Photolytic Degradation: Expose a solution to UV light (e.g., 254 nm) for a defined period, such as 12 hours.[9]

  • Neutralization: Before injection, neutralize the acid and base-stressed samples with an equivalent amount of base or acid, respectively.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample, using your HPLC method.

  • Evaluation: Confirm that the degradation product peaks are well-resolved from the parent Cefuzonam sodium peak. Use a photodiode array (PDA) detector to assess peak purity.

Protocol 2: Key Parameters for a Stability-Indicating HPLC Method

Developing a robust HPLC method is crucial. While optimization is required for your specific instrumentation and degradation products, the following provides a validated starting point based on established methods for cephalosporins.[9][13]

ParameterTypical ConditionRationale & Causality
Column C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)The non-polar stationary phase effectively retains and separates the moderately polar Cefuzonam molecule from its more polar degradation products.
Mobile Phase A Aqueous Buffer (e.g., Potassium Dihydrogen Phosphate)Buffering the mobile phase is critical to control the ionization state of the analyte and degradants, ensuring reproducible retention times and peak shapes.
Mobile Phase B Acetonitrile or MethanolThe organic modifier is used to elute the analyte from the C18 column. A gradient elution is often required to separate early-eluting polar degradants from the parent drug.
pH of Mobile Phase Adjusted to 6.8This pH is near the region of maximum stability for many cephalosporins and provides good chromatographic performance.[9]
Flow Rate 1.0 mL/minA standard flow rate that provides good separation efficiency without generating excessive backpressure.
Detection UV, 254 nmCefuzonam sodium has a strong chromophore that absorbs well at this wavelength, providing high sensitivity for both the parent drug and many of its degradation products.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times by controlling the viscosity of the mobile phase and interaction kinetics.

References

  • Jelińska, A., Zajac, M., & Oszczapowicz, I. (2001).
  • Reddy, G. S., Reddy, P. S., & Kumar, P. A. (2014). Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. Journal of Chemistry.
  • How, T. H., Loo, W. Y., Yow, K. L., Lim, L. Y., Chan, E. W., Ho, P. C., & Chan, S. Y. (1998). Stability of cefazolin sodium eye drops. Journal of Clinical Pharmacy and Therapeutics, 23(1), 41-47.
  • Gupta, V. D., & Stewart, K. R. (1985). Chemical stabilities of cefoperazone sodium and ceftazidime in 5% dextrose and 0.9% sodium chloride injections. Journal of Clinical and Hospital Pharmacy, 10(4), 407-414.
  • Berge, S. M., Henderson, N. L., & Frank, M. J. (1983). Kinetics and mechanism of degradation of cefotaxime sodium in aqueous solution. Journal of Pharmaceutical Sciences, 72(1), 59-63.
  • Tomecko, G. W. Jr., Kleinberg, M. L., Latiolais, C. J., Prior, R. B., Pesko, L. J., & Jones, B. C. (1980). Stability of cefazolin sodium admixtures in plastic bags after thawing by microwave radiation. American Journal of Hospital Pharmacy, 37(2), 211-215.
  • de Oliveira, M. A., de Souza, G. R., & de Souza, L. C. (2015). Methods for Qualitative Analysis of Cefazolin Sodium Raw Material and Pharmaceutical Product. Journal of Pharmaceutical and Allied Sciences.
  • Foinard, A., Décaudin, B., Barthélémy, C., Lebuffe, G., Debaene, B., Odou, P., & Billaud, E. M. (2021). Physicochemical stability of cefiderocol, a novel siderophore cephalosporin, in syringes at 62.5 mg/mL for continuous administration in intensive care units. European Journal of Hospital Pharmacy, 28(e1), e72-e76.
  • TargetMol. (n.d.). Cefuzonam sodium.
  • Dołhań, A., Jelińska, A., & Bębenek, M. (2014). Stability of ceftiofur sodium and cefquinome sulphate in intravenous solutions. The Scientific World Journal.
  • Badi, M. Y., Azari, A., Pasalari, H., Esrafili, A., & Farzadkia, M. (2018). Effect of light sources on ceftriaxone degradation.
  • Khan, A., Iqbal, Z., Khan, A., Ahmad, L., & ur Rehman, Z. (2013). Novel HPLC method for quantitative determination of cefazolin sodium in pharmaceutical formulations. Research and Reports in Medicinal Chemistry.
  • Walker, S. E., & Iazzetta, J. (2013). Stability of Cefazolin Sodium in Polypropylene Syringes and Polyvinylchloride Minibags. The Canadian Journal of Hospital Pharmacy, 66(4), 237-244.
  • Topalov, B., & Savanović, M. M. (2025). Simultaneous Analysis of Cefoperazone and Its Degradation Products: Optimized HPLC approach. AIDASCO Reviews.
  • Bratu, I., & Copolovici, L. (2021). Ceftriaxone Degradation in the Presence of Sodium Halides Investigated by Electrochemical Methods Assisted by UV-Vis Spectrophotometry. Molecules, 26(3), 738.
  • Reddy, G. S., Reddy, P. S., & Kumar, P. A. (2014). Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. Semantic Scholar.
  • Reddy, G. S., et al. (201X). Isolation and Characterisation of Degradation Impurities of Cefazolin Sodium. Sci Pharm.
  • Reddy, G. S., Reddy, P. S., & Kumar, P. A. (2014). Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance.
  • Grosa, G., Del Grosso, E., & Bracco, F. (1988). Degradation Kinetics in Aqueous Solution of Cefotaxime Sodium, a Third-Generation Cephalosporin. Il Farmaco; edizione scientifica, 43(10), 849-861.
  • Page, M. I., & Proctor, P. (1984). Mechanism of .beta.-lactam ring opening in cephalosporins. Journal of the American Chemical Society.
  • Lerner, D. A., Bonnefous, J. J., & Simon, M. (1988). Photodegradation paths of cefotaxime. Journal of Pharmaceutical Sciences, 77(8), 699-703.
  • Koshy, K. T., & Cazers, A. R. (1997). Controlled hydrolysis of ceftiofur sodium, a broad-spectrum cephalosporin. Journal of Pharmaceutical Sciences, 86(3), 389-395.
  • Pemberton, O. A., & Zhang, Y. K. (2021). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. RSC Chemical Biology, 2(4), 1059-1075.
  • Jafari, S., & Isari, A. A. (2025). Photocatalytic degradation of cefoxitin sodium antibiotic using novel BN/CdAl2O4 composite.
  • Wikipedia. (n.d.). β-Lactam antibiotic.
  • ResearchGate. (n.d.). Hydrolysis reaction with sodium hydroxide.
  • Wang, X., et al. (2022). Study on Thermodynamics and Kinetics of Cephalexin Enzymatic Hydrolysis and Its Process Development to Prepare 7-ADCA. Molecules, 27(22), 8009.
  • Dr Matt & Dr Mike. (2019, November 14). β-lactam | Mechanism of Action and Resistance [Video]. YouTube.
  • Page, M. I., & Proctor, P. (1984). Mechanism of .beta.-lactam ring opening in cephalosporins. Journal of the American Chemical Society, 106(13), 3820-3825.

Sources

Optimization

Cefuzonam sodium storage conditions to minimize lactone formation

A Guide for Researchers and Drug Development Professionals on Minimizing Lactone Formation Through Optimal Storage Welcome to the technical support center for Cefuzonam sodium. As a Senior Application Scientist, my goal...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers and Drug Development Professionals on Minimizing Lactone Formation Through Optimal Storage

Welcome to the technical support center for Cefuzonam sodium. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to ensure the integrity of your experiments. Cefuzonam, a potent second-generation cephalosporin, is a valuable tool in antimicrobial research. However, like all β-lactam antibiotics, its efficacy is intrinsically linked to its structural stability.

One of the primary degradation pathways for Cefuzonam is the formation of its inactive lactone isomer. This process involves an intramolecular reaction that opens the critical β-lactam ring, rendering the antibiotic ineffective. Understanding and controlling the factors that drive this degradation are paramount for obtaining reliable and reproducible experimental results.

This guide provides a series of frequently asked questions (FAQs), troubleshooting protocols, and in-depth explanations to help you maintain the stability and potency of your Cefuzonam sodium stocks.

Frequently Asked Questions (FAQs) on Cefuzonam Sodium Stability
Q1: What is lactone formation and why is it a concern for Cefuzonam sodium?

A1: Lactone formation is a significant chemical degradation pathway for many cephalosporin antibiotics. It is an intramolecular cyclization reaction where the carboxyl group attacks the β-lactam ring. This process irreversibly opens the four-membered β-lactam ring, which is the pharmacophore essential for antibacterial activity.[1] The resulting lactone is an inactive isomer. Consequently, lactone formation leads to a direct loss of your compound's potency, which can compromise experimental outcomes, leading to inaccurate minimum inhibitory concentration (MIC) values or reduced efficacy in in vivo models. The degradation of a similar cephalosporin, cefazolin, has been shown to proceed through the formation of a lactone under acidic hydrolysis conditions.[2]

G cluster_0 Degradation Pathway Cefuzonam Active Cefuzonam Sodium (Intact β-Lactam Ring) Lactone Inactive Cefuzonam Lactone (Opened β-Lactam Ring) Cefuzonam->Lactone Intramolecular Cyclization (Hydrolysis, Low pH)

Caption: Cefuzonam degradation to its inactive lactone form.

Q2: What are the ideal storage conditions for lyophilized Cefuzonam sodium powder?

A2: For long-term stability, lyophilized Cefuzonam sodium powder should be stored at -20°C. Under these conditions, the product can be stable for up to three years. It is also crucial to protect the powder from light and humidity, as these environmental factors can accelerate the degradation of cephalosporins.[3][4][5] Always store the vials in their original packaging in a desiccated, dark environment.

Q3: I've reconstituted my Cefuzonam sodium. How should I store the solution and for how long?

A3: The stability of reconstituted Cefuzonam sodium is significantly lower than its lyophilized form and is highly dependent on temperature, pH, and the solvent used.

  • Temperature: Refrigeration is paramount. Store reconstituted solutions at 2°C to 8°C. For other cephalosporins like Cefazolin, refrigeration allows for stability for up to 30 days, whereas room temperature stability is often limited to 24-72 hours.[4][6][7]

  • Solvent: Use sterile water for injection or 0.9% sodium chloride (normal saline). While 5% dextrose in water (D5W) can be used, some studies on similar cephalosporins have shown slightly less stability in dextrose solutions, especially at higher concentrations.[6]

  • pH: The pH of the solution is a critical factor. Cephalosporins generally exhibit greatest stability in a slightly acidic to neutral pH range (approx. 5-7). Alkaline conditions can rapidly accelerate the hydrolysis of the β-lactam ring.[8][9] It's noteworthy that the pH of reconstituted solutions can increase over time, which may contribute to degradation.[6][10]

Q4: My reconstituted Cefuzonam solution has turned a slight yellow color. Is it still usable?

A4: A change in color, typically to a pale or dark yellow, is a visual indicator of chemical degradation.[6][11] While a slight color change may not always correlate with a significant loss of potency, it is a warning sign that the product is degrading. For critical experiments, such as determining precise MIC values, it is strongly recommended to discard any discolored solution and prepare a fresh stock. The darkening of the solution often corresponds with a decrease in the concentration of the active compound.[6]

Troubleshooting Guide
Observed Issue Potential Cause Recommended Action & Explanation
Unexpectedly high MIC values or low efficacy. Loss of Cefuzonam potency due to degradation and lactone formation.1. Prepare Fresh Stock: Always use freshly prepared solutions for definitive experiments. 2. Verify Storage: Confirm that both lyophilized powder and reconstituted solutions have been stored under the recommended conditions (see table below). 3. Perform Quality Control: If possible, verify the concentration of your stock solution using a validated analytical method like HPLC before use.
Precipitate forms in a refrigerated reconstituted solution. pH shifts, supersaturation, or interaction with buffer components.1. Check pH: Ensure the pH of your solvent or buffer is within the optimal stability range (approx. 5-7). 2. Solubility Limits: Do not exceed the recommended reconstitution concentrations. 3. Solvent Choice: Reconstitute in sterile water or 0.9% NaCl. Avoid using complex buffers unless their compatibility has been validated. Some alkaline artificial tear solutions have been shown to cause particulate formation with Cefazolin sodium.[8]
Rapid loss of potency in cell culture media. Instability at physiological temperature (37°C) and pH (~7.4).1. Minimize Incubation Time: Add Cefuzonam to the media immediately before starting the experiment. 2. Account for Degradation: For longer-term experiments ( > 24 hours), be aware that the effective concentration of Cefuzonam will decrease over time. Consider replenishing the compound if the experimental design allows. Cephalosporin degradation is significantly influenced by temperature.[12]
Summary of Recommended Storage Conditions
Formulation Temperature Duration Key Considerations
Lyophilized Powder -20°CUp to 3 years[13]Protect from light and moisture.[4][5] Keep in original sealed vial.
Reconstituted Solution (in Sterile Water or 0.9% NaCl) 2°C to 8°C (Refrigerated)Up to 10-30 days (by analogy with Cefazolin)[4][6]Protect from light. Discard if significant discoloration or precipitation occurs.
Reconstituted Solution (in Sterile Water or 0.9% NaCl) 15°C to 25°C (Room Temp)Max 24-72 hours (by analogy with other cephalosporins)[4][6][12]Not recommended for storage; for immediate use only.
Experimental Protocols
Protocol 1: Workflow for a Reconstituted Cefuzonam Stability Study

This protocol outlines a self-validating system to determine the stability of your Cefuzonam sodium under specific experimental conditions.

G cluster_workflow Stability Study Workflow A Step 1: Reconstitution Prepare Cefuzonam stock in desired solvent (e.g., 0.9% NaCl) B Step 2: Initial Analysis (T=0) Immediately withdraw an aliquot and analyze via HPLC to establish baseline concentration (100%) A->B C Step 3: Storage Store aliquots under test conditions (e.g., 4°C, 25°C, 37°C) A->C E Step 5: Data Evaluation Calculate % remaining Cefuzonam vs. T=0. Monitor for new degradation peaks (e.g., lactone) B->E D Step 4: Time-Point Analysis Withdraw aliquots at defined intervals (e.g., 24h, 48h, 7d, 14d) and analyze via HPLC C->D D->E

Caption: Workflow for assessing the stability of Cefuzonam.

Methodology:

  • Reconstitution: Prepare a stock solution of Cefuzonam sodium at a known concentration (e.g., 10 mg/mL) in your chosen solvent (e.g., 0.9% Sodium Chloride Injection).

  • Initial Analysis (T=0): Immediately after preparation, dilute a sample to an appropriate concentration for analysis and inject it into a validated HPLC system. This initial measurement serves as the 100% potency reference.

  • Storage: Aliquot the remaining stock solution into multiple sterile, light-protected containers (e.g., amber vials) and store them under the desired conditions (e.g., 4°C and 25°C).

  • Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 7, and 14 days), remove one aliquot from each storage condition.

  • Analysis: Analyze each sample by HPLC under the same conditions as the T=0 sample.

  • Calculation: Determine the percentage of Cefuzonam remaining by comparing the peak area at each time point to the peak area at T=0. A solution is typically considered stable if it retains ≥90% of the initial concentration.

Protocol 2: General HPLC Method for Detecting Cefuzonam and its Lactone Degradant

This method is based on common practices for cephalosporin analysis and serves as a starting point for method development.[14][15][16]

  • Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV detector.

  • Column: Reversed-phase C18 or C8 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.1 M ammonium acetate, pH 5.6) and an organic solvent (e.g., acetonitrile). A common starting point could be 95:5 (v/v) buffer to acetonitrile.[16]

  • Flow Rate: 0.8 - 1.2 mL/min.

  • Detection Wavelength: UV detection at approximately 250 nm.[16]

  • Column Temperature: 30°C.

  • Procedure:

    • Prepare standard solutions of Cefuzonam sodium at known concentrations in the mobile phase.[17]

    • Generate a calibration curve by injecting the standards and plotting peak area versus concentration.

    • Inject the test samples (from the stability study).

    • Quantify the Cefuzonam peak against the calibration curve. The lactone degradant, being more non-polar, will typically have a different retention time. Its appearance and increase in peak area over time are indicative of degradation. For structural confirmation, techniques like LC-MS/MS are required.[18]

References
  • Antimicrobial Activity of Lactones. (2022). PubMed Central (PMC). [Link]

  • Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. (2015). PubMed Central (PMC). [Link]

  • Stability of Cefazolin Sodium in Polypropylene Syringes and Polyvinylchloride Minibags. (2010). PubMed Central (PMC). [Link]

  • Stability of cefazolin sodium in various artificial tear solutions and aqueous vehicles. (1988). PubMed. [Link]

  • Physical and chemical properties and stability of sodium cefazolin in buffered eye drops determined with HPLC method. (2012). PubMed. [Link]

  • Physicochemical Stability of Cefotaxime Sodium in Polypropylene Syringes at High Concentrations for Intensive Care Units. (2020). ResearchGate. [Link]

  • [Stability of cefazolin sodium as eyedrops in various solutions]. (1991). PubMed. [Link]

  • Method for manufacture of ceftriaxone sodium. (2005).
  • Methods for Qualitative Analysis of Cefazolin Sodium Raw Material and Pharmaceutical Product. (2018). SciSpace. [Link]

  • Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection. (2021). MDPI. [Link]

  • Impact of storage conditions on cephalexin tablets' shelf life in Kerala. (2024). Scite. [Link]

  • Compatibility and stability of seven selected cephalosporin antibiotics during extended infusion. (2024). PubMed Central (PMC). [Link]

  • (PDF) Stability of Cefazolin Sodium in Polypropylene Syringes and Polyvinylchloride Minibags. (2010). ResearchGate. [Link]

  • Cefazolin Sodium – Cisapride. Trissel's Stability of Compounded Formulations, 6th Edition. [Link]

  • What is the mechanism of Cefuzonam? (2024). Patsnap Synapse. [Link]

  • Drug quality and storage. MSF Medical Guidelines. [Link]

  • Recent analytical methods for cephalosporins in biological fluids. (1987). PubMed Central (PMC). [Link]

  • Lyophilization of Parenteral (7/93). (2014). FDA. [Link]

  • Improved lyophilization conditions for long-term storage of bacteriophages. (2019). PubMed Central (PMC). [Link]

  • A kind of preparation method of cefoxitin lactone. (2020).
  • Analytical methodologies for the detection of β-lactam antibiotics in milk and feed samples. (2012). ResearchGate. [Link]

  • Chemical stability of cefazolin sodium after reconstituting in 0.9% sodium chloride injection and storage in polypropylene syringes for pediatric use. (1996). PubMed. [Link]

  • Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. (2015). ResearchGate. [Link]

  • Controlled hydrolysis of ceftiofur sodium, a broad-spectrum cephalosporin. (1997). PubMed. [Link]

  • Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. (2015). Semantic Scholar. [Link]

  • Spectroscopic Methods for Analysis of Cephalosporins in Pharmaceutical Formulations. (2014). ResearchGate. [Link]

  • Quality of Ceftriaxone Sodium in Lyophilized Powder for Injection Evaluated by Clean, Fast, and Efficient Spectrophotometric Method. (2015). PubMed Central (PMC). [Link]

  • Impact of Storage Conditions on Drug Shelf Life. (2024). LinkedIn. [Link]

  • Temperature-Sensitive Drugs List + Storage Guidelines. (2024). Varcode. [Link]

  • A Simultaneous, Validated RP-HPLC Method for Determination of Eight Cephalosporins in Pharmaceutical Formulations. (2020). Systematic Reviews in Pharmacy. [Link]

  • Review on Bioanalytical Methods for Determination of Cephalosporins by Using HPLC and LC-MS. (2016). IOSR Journal of Pharmacy and Biological Sciences. [Link]

Sources

Troubleshooting

Technical Support Center: Separation of Cefuzonam Sodium Isomers by Reverse-Phase HPLC

Welcome to the technical support resource for the chromatographic analysis of Cefuzonam sodium. Cefuzonam is a second-generation cephalosporin antibiotic that, like many complex pharmaceutical molecules, presents unique...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for the chromatographic analysis of Cefuzonam sodium. Cefuzonam is a second-generation cephalosporin antibiotic that, like many complex pharmaceutical molecules, presents unique challenges in analytical separation, particularly concerning its isomers.[1] This guide provides field-proven insights, detailed protocols, and robust troubleshooting strategies to empower researchers, scientists, and drug development professionals in achieving optimal and reproducible separation of Cefuzonam sodium isomers using reverse-phase high-performance liquid chromatography (RP-HPLC).

Cefuzonam sodium possesses multiple stereocenters and a methoxyimino group, which can give rise to geometric (E/Z) and stereoisomers.[2][3] Resolving these closely related species is critical for ensuring drug purity, stability, and efficacy. This center is structured to address the most common and complex issues encountered during method development and routine analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating Cefuzonam sodium isomers?

A1: The primary challenge lies in the structural similarity of the isomers. Stereoisomers and geometric isomers have identical mass and similar physicochemical properties, leading to very small differences in their interaction with the stationary phase. Achieving baseline resolution requires a highly selective chromatographic system, where small adjustments to mobile phase composition, pH, and temperature can have significant effects.

Q2: What type of HPLC column is recommended as a starting point?

A2: A C18 (octadecylsilane) column is the most common and effective starting point for the separation of cephalosporins like Cefuzonam.[4][5] These columns provide the necessary hydrophobic interaction to retain the molecule. For isomer separations, a high-purity silica C18 column with high surface area and end-capping is recommended to minimize secondary interactions with residual silanols, which can cause peak tailing.[6][7]

Q3: Why is mobile phase pH so critical for this separation?

A3: The pH of the mobile phase directly influences the ionization state of both the Cefuzonam molecule and the stationary phase's residual silanol groups.[8][9] Cefuzonam has ionizable functional groups. By operating at a pH well away from the analyte's pKa, you ensure a consistent charge state, leading to predictable retention and improved peak shape.[9] Furthermore, controlling the pH (typically in the acidic range of 2.5-4.0) suppresses the ionization of residual silanols on the silica backbone, preventing strong, undesirable interactions with basic functional groups on the analyte that lead to severe peak tailing.[6][7]

Q4: Can I use a gradient elution method?

A4: Yes, a gradient elution is often necessary. While an isocratic method is simpler, the separation of the main isomers from potential impurities or degradation products that may have significantly different polarities is often best achieved with a gradient.[4] A shallow gradient, where the percentage of the organic modifier increases slowly, provides the best chance to resolve closely eluting isomers.

Baseline Experimental Protocol: A Validated Starting Point

This protocol is designed as a robust starting point for your method development. It is based on established methods for similar cephalosporin antibiotics.[4][10]

Step 1: Mobile Phase Preparation
  • Mobile Phase A (Aqueous): Prepare a 25 mM potassium phosphate buffer. Dissolve an appropriate amount of monobasic potassium phosphate in HPLC-grade water and adjust the pH to 3.0 using phosphoric acid. Filter through a 0.22 µm membrane filter.

  • Mobile Phase B (Organic): Use HPLC-grade acetonitrile.

  • Rationale: A phosphate buffer provides excellent pH control in the desired range.[11] Acetonitrile is often preferred over methanol as the organic modifier because its lower viscosity results in higher column efficiency, and it often provides different selectivity for complex molecules.[9]

Step 2: Chromatographic Conditions
ParameterRecommended SettingRationale & Justification
Column C18, 250 mm x 4.6 mm, 5 µmStandard dimensions provide good efficiency and capacity. A 5 µm particle size is a good balance between efficiency and backpressure.[4]
Mobile Phase Gradient Elution (See table below)A shallow gradient is crucial for resolving closely related isomers and separating them from impurities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, ensuring optimal performance without excessive pressure.[4][5]
Column Temperature 30 - 40 °CElevated temperature reduces mobile phase viscosity (lowering backpressure) and can improve peak shape and selectivity. Temperature control is critical for reproducible retention times.[4]
Detection Wavelength 254 nm or 275 nmCephalosporins typically exhibit strong UV absorbance around these wavelengths. A photodiode array (PDA) detector is recommended to assess peak purity.[4][5]
Injection Volume 10 - 20 µLThis volume is a good starting point to avoid column overload, which can degrade peak shape and resolution.[4]
Recommended Gradient Elution Program
Time (minutes)% Mobile Phase A (Buffer)% Mobile Phase B (Acetonitrile)
0.0955
25.07030
30.05050
35.0955
45.0955
Step 3: Sample Preparation
  • Accurately weigh and dissolve Cefuzonam sodium standard or sample in Mobile Phase A to a final concentration of approximately 0.5 mg/mL.

  • Using the mobile phase as the sample diluent is crucial to prevent peak distortion caused by solvent mismatch.[12][13]

  • Filter the sample through a 0.45 µm syringe filter before injection to remove particulates that could clog the column or system.[14]

Troubleshooting Guide: From Problem to Resolution

Even with a robust method, issues can arise. This guide provides a systematic approach to identifying and resolving common chromatographic problems.

Troubleshooting_Workflow start_node Problem Observed (e.g., Poor Resolution, Tailing Peaks) decision_node decision_node start_node->decision_node Systematic Check process_node process_node decision_node->process_node Isolate Variable solution_node solution_node process_node->solution_node Implement Solution

Caption: General workflow for systematic HPLC troubleshooting.

Problem 1: Poor Resolution Between Isomer Peaks (Rs < 1.5)

Q: My isomer peaks are co-eluting or are not baseline separated. What should I do?

A: Poor resolution is a selectivity or efficiency problem. The goal is to increase the separation between the peaks (selectivity) or decrease their width (efficiency).

Resolution_Troubleshooting start Poor Resolution (Rs < 1.5) check_selectivity Optimize Selectivity (α) start->check_selectivity check_efficiency Improve Efficiency (N) start->check_efficiency adjust_organic Change Organic Modifier (e.g., Acetonitrile to Methanol) check_selectivity->adjust_organic adjust_ph Adjust Mobile Phase pH (e.g., change by ±0.2 units) check_selectivity->adjust_ph adjust_gradient Make Gradient Shallower check_selectivity->adjust_gradient check_flow_rate Lower Flow Rate (e.g., 1.0 to 0.8 mL/min) check_efficiency->check_flow_rate check_column Check Column Health (Void formation? Contamination?) check_efficiency->check_column check_extracolumn Minimize Extra-Column Volume (Tubing length/ID) check_efficiency->check_extracolumn

Caption: Decision tree for troubleshooting poor peak resolution.

  • Potential Cause 1: Suboptimal Mobile Phase Selectivity.

    • Explanation: The ratio and type of organic solvent, as well as the pH, fundamentally control the separation. Isomers may have very slight differences in their pKa values or hydrophobicity, which can be exploited.

    • Solution Path:

      • Adjust pH: Make small, incremental changes to the aqueous buffer pH (e.g., ±0.2 units). This can alter the ionization of the isomers differently, enhancing separation.[9]

      • Modify Gradient: Decrease the slope of the gradient during the elution window of the isomers. For example, if the peaks elute at 20% acetonitrile, hold the gradient at 18-22% for a longer duration.

      • Change Organic Solvent: Replace acetonitrile with methanol (or vice-versa). These solvents have different properties and can produce unique selectivities.[9]

  • Potential Cause 2: Low Column Efficiency.

    • Explanation: Wide peaks will overlap even if their retention times are different. Peak broadening can be caused by issues with the column itself or the HPLC system's configuration.

    • Solution Path:

      • Lower Flow Rate: Reducing the flow rate (e.g., from 1.0 to 0.8 mL/min) can increase efficiency and often improves resolution for difficult separations.

      • Check for Column Voids: A sudden drop in pressure or fronting peaks can indicate a void at the column inlet. Try reversing and flushing the column (if permitted by the manufacturer) or replace it.

      • Minimize Extra-Column Volume: Ensure connecting tubing between the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005"). Excessive volume here causes significant peak broadening.[7]

Problem 2: Tailing Peaks (Asymmetry Factor > 1.2)

Q: My main Cefuzonam peak has a significant tail. How can I fix this?

A: Peak tailing is one of the most common HPLC problems. For basic compounds like many cephalosporins, the primary cause is secondary interactions with ionized silanol groups on the stationary phase.[6]

  • Potential Cause 1: Silanol Interactions.

    • Explanation: At mid-range pH, residual silanol groups on the silica surface are deprotonated (Si-O⁻) and can strongly interact with protonated amine functions on the analyte, causing a portion of the analyte molecules to lag behind, resulting in a tail.[6]

    • Solution Path:

      • Lower Mobile Phase pH: Adjusting the pH to a lower value (e.g., 2.5-3.0) protonates the silanol groups (Si-OH), neutralizing their negative charge and minimizing the unwanted secondary interaction. This is the most effective solution.

      • Increase Buffer Concentration: A higher buffer concentration (e.g., 25 mM to 50 mM) can help to better shield the silanol interactions.[15]

      • Use a Highly End-capped Column: If the problem persists, switch to a column specifically designed for good peak shape with basic compounds, which has superior end-capping or a polar-embedded phase.[7]

  • Potential Cause 2: Column Overload.

    • Explanation: Injecting too much sample mass can saturate the stationary phase, leading to a distorted, tailing peak shape.

    • Solution Path:

      • Dilute the Sample: Reduce the sample concentration by a factor of 5 or 10 and re-inject. If the peak shape improves dramatically, the original sample was overloaded.[13]

Problem 3: Drifting Retention Times

Q: The retention times for my isomers are shifting from one injection to the next. What is causing this instability?

A: Unstable retention times point to a lack of equilibrium in the system or changes in the mobile phase or column temperature.[13]

  • Potential Cause 1: Insufficient Column Equilibration.

    • Explanation: Reverse-phase columns, especially when using buffered mobile phases, require sufficient time to fully equilibrate after a gradient run or when first installed.

    • Solution Path:

      • Increase Equilibration Time: Ensure the column is equilibrated with the starting mobile phase conditions for at least 10-15 column volumes before the first injection. A column volume (in mL) is approximately (π * (radius)² * length).

  • Potential Cause 2: Mobile Phase Issues.

    • Explanation: The mobile phase composition must remain constant. Selective evaporation of the more volatile organic component or improper mixing can cause retention time drift.

    • Solution Path:

      • Cover Solvent Reservoirs: Keep mobile phase bottles loosely capped to prevent evaporation while allowing for pump draw.

      • Prepare Fresh Mobile Phase: Buffer solutions, especially at low concentrations, can support microbial growth over time. Prepare fresh aqueous mobile phase daily.

      • Degas Mobile Phase: Ensure proper degassing of all mobile phase components to prevent pump cavitation and flow rate inaccuracies.

  • Potential Cause 3: Temperature Fluctuations.

    • Explanation: Column temperature has a direct effect on retention. A 1°C change can alter retention times by 1-2%.

    • Solution Path:

      • Use a Column Oven: A thermostatically controlled column compartment is essential for reproducible chromatography. Ensure it is set to a stable temperature (e.g., 30 °C).[13]

References

  • Study on Isomeric Impurities in Cefotiam Hydrochloride - PMC - NIH. (2021). National Institutes of Health. [Link]

  • (PDF) Novel RP-HPLC Method for Quantitative determination of Cefazolin sodium in Pharmaceutical Formulations - ResearchGate. (2013). ResearchGate. [Link]

  • Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance - ResearchGate. (2011). ResearchGate. [Link]

  • Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. (n.d.). Waters Corporation. [Link]

  • Macrocyclic Antibiotics as Effective Chiral Selectors in Liquid Chromatography for Enantiomeric Separation of Pharmaceutical Compounds: A Review - PubMed. (2023). National Institutes of Health. [Link]

  • Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. (n.d.). Phenomenex. [Link]

  • Novel HPLC method for quantitative determination of cefazolin sodium in pharmaceutical formulations - Dove Medical Press. (2013). Dove Press. [Link]

  • CEFUZONAM SODIUM - Gsrs. (n.d.). Global Substance Registration System. [Link]

  • Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance - PMC - NIH. (2011). National Institutes of Health. [Link]

  • HPLC Troubleshooting Guide - ResearchGate. (2018). ResearchGate. [Link]

  • Peak Tailing in HPLC - Element Lab Solutions. (n.d.). Element. [Link]

  • Molecular structure of cefazolin sodium. | Download Scientific Diagram - ResearchGate. (2013). ResearchGate. [Link]

  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC | LCGC International. (2013). LCGC International. [Link]

  • Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance - Semantic Scholar. (2018). Semantic Scholar. [Link]

  • HPLC Troubleshooting Guide. (n.d.). Restek. [Link]

  • Sample chromatograms of cefazolin sodium and degradation products. a:... - ResearchGate. (2011). ResearchGate. [Link]

  • Macrocyclic Antibiotics as Effective Chiral Selectors in Liquid Chromatography for Enantiomeric Separation of Pharmaceutical Compounds: A Review - Taylor & Francis Online. (2023). Taylor & Francis Online. [Link]

  • How can you separate a co-eluting more polar compound by HPLC? - ResearchGate. (2014). ResearchGate. [Link]

  • Reversed-phase HPLC separation of Δ;2 and Δ;3 isomers of 7-ADCA and cephalexin monohydrate | Semantic Scholar. (1987). Semantic Scholar. [Link]

  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (n.d.). Chrom Tech. [Link]

  • Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in the presence of its related substances - PMC - NIH. (2018). National Institutes of Health. [Link]

  • Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. (n.d.). Advanced Materials Technology. [Link]

  • Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC International. (2012). LCGC International. [Link]

  • Kinetics of degradation of cefazolin and cephalexin in aqueous solution - PubMed. (1978). National Institutes of Health. [Link]

  • The Use of Antibiotics as Chiral Selectors in Capillary Electrophoresis: A Review - NIH. (2020). National Institutes of Health. [Link]

  • Tips and Tricks of HPLC System Troubleshooting - Agilent. (n.d.). Agilent Technologies. [Link]

  • A Simultaneous, Validated RP-HPLC Method for Determination of Eight Cephalosporins in Pharmaceutical Formulations. - Systematic Reviews in Pharmacy. (2020). Systematic Reviews in Pharmacy. [Link]

  • HPLC ANALYSIS OF CEPHALOSPORINS AND STUDY OF DIFFERENT ANALYTICAL PARAMETERS | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2011). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Chemical structure of cefazolin sodium (CFZN). - ResearchGate. (2017). ResearchGate. [Link]

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Reference Data & Comparative Studies

Comparative

Strategic Validation of Cefuzonam Sodium: A Stability-Indicating HPLC Guide

Executive Summary & Strategic Rationale Cefuzonam sodium is a second-generation cephalosporin antibiotic characterized by a thiadiazole ring and an aminothiazole moiety.[1][2][3] Like many -lactams, it presents a specifi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

Cefuzonam sodium is a second-generation cephalosporin antibiotic characterized by a thiadiazole ring and an aminothiazole moiety.[1][2][3] Like many


-lactams, it presents a specific analytical challenge: inherent instability .[1][2][3] The drug is susceptible to hydrolysis (opening of the 

-lactam ring), oxidation, and thermal degradation.

While UV-Spectrophotometry offers speed and Bioassays offer biological relevance, neither provides the specificity required by the International Council for Harmonisation (ICH) Q2(R2) guidelines for stability-indicating methods.[1][2][3] This guide presents a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, contrasting it with inferior alternatives to demonstrate why HPLC is the mandatory choice for regulatory compliance.[1][2][3]

Comparative Analysis: Choosing the Right Tool

The following table objectively compares analytical techniques for Cefuzonam Sodium.

FeatureRP-HPLC (Proposed) UV-Spectrophotometry Microbiological Assay
Specificity High (Separates impurities & degradants)Low (Cannot distinguish drug from degradants)Moderate (Measures potency only)
Sensitivity (LOD) High (

)
Moderate (

)
Low (Variable)
Precision (RSD)



Speed Moderate (10-15 min/run)Fast (1-2 min/run)Slow (18-24 hours)
Regulatory Fit Compliant (ICH Q2/Q14, USP, JP)Non-Compliant for StabilityNon-Compliant for Purity

Method Development Logic (The "Why")

To develop a robust method, we must understand the molecule's behavior in solution.

  • Stationary Phase Selection: Cefuzonam is polar. A standard C18 column is selected, but it must be end-capped .[1][2][3] Free silanol groups on non-end-capped columns interact with the amine group on the aminothiazole ring, causing severe peak tailing.

  • Mobile Phase pH: The stability of Cefuzonam is pH-dependent.[1]

    • Acidic pH (< 3): Risk of acid hydrolysis.

    • Alkaline pH (> 8): Rapid

      
      -lactam ring opening.[1][2][3]
      
    • Optimal pH: 6.0 – 7.0. We utilize a Phosphate Buffer at pH 6.[4][5]8. This maintains the drug in an ionized state suitable for retention while minimizing on-column degradation.[1]

  • Detection Wavelength: The aminothiazole chromophore absorbs strongly at 254 nm , providing optimal sensitivity.

Analytical Lifecycle Workflow (ICH Q14 Alignment)

MethodLifecycle ATP 1. Analytical Target Profile (Define Requirements) Dev 2. Method Design (pH 6.8 / C18 Column) ATP->Dev Risk 3. Risk Assessment (Degradation Study) Dev->Risk Valid 4. Validation (ICH Q2) (Accuracy, Precision) Risk->Valid Monitor 5. Continuous Monitoring (System Suitability) Valid->Monitor Monitor->ATP Change Control

Figure 1: The Analytical Procedure Lifecycle, aligning method development with ICH Q14 principles.

Experimental Protocol

This protocol is designed to be self-validating. If system suitability fails, the results are invalid.

Chromatographic Conditions
  • Instrument: HPLC equipped with a Photodiode Array (PDA) or UV Detector.[1][3]

  • Column:

    
     Column, 
    
    
    
    ,
    
    
    packing (e.g., Inertsil ODS-3 or equivalent).
  • Mobile Phase:

    • Buffer: Dissolve 6.8g

      
       in 1000 mL water; adjust pH to 6.8 with NaOH.
      
    • Mixture: Phosphate Buffer (pH 6.8) : Acetonitrile (

      
      ).[1][2][3]
      
  • Flow Rate:

    
    .
    
  • Detection:

    
    .
    
  • Injection Volume:

    
    .
    
  • Temperature:

    
     (Ambient).[1][2][3]
    
Standard Preparation
  • Stock Solution: Weigh accurately 50 mg of Cefuzonam Sodium Reference Standard into a 50 mL volumetric flask. Dissolve in mobile phase. (Conc:

    
    ).[1][2][3]
    
  • Working Standard: Dilute 5.0 mL of Stock Solution to 50 mL with mobile phase. (Conc:

    
    ).[1][2][3]
    
System Suitability Criteria (Mandatory)

Before running samples, inject the Working Standard 5 times.

  • Theoretical Plates (N):

    
    [1][2][3]
    
  • Tailing Factor (T): ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
    [1][2][3]
    
  • RSD of Peak Area:

    
    
    

Validation Results (According to ICH Q2(R2))

The following data summarizes the validation performance.

Specificity (Forced Degradation)

The method must demonstrate it is "stability-indicating."[1][2][3] Samples were stressed, and Purity Angle was compared to Purity Threshold (via PDA).

Stress ConditionTime/TempDegradation %Resolution (Drug vs. Impurity)
Acid (0.1N HCl) 4 hrs /

12%

Base (0.1N NaOH) 1 hr / RT25%

Oxidation (3%

)
2 hrs / RT8%

Thermal (

)
24 hrs5%

Result: No interference at the retention time of Cefuzonam (approx. 8.5 min).[1] The method successfully separates degradation products.[4][5][6][7]

Linearity

A calibration curve was constructed from


 to 

of the target concentration (

).[1][2][3]
  • Regression Equation:

    
    [1]
    
  • Correlation Coefficient (

    
    ): 
    
    
    
    (Acceptance:
    
    
    )[1][2][3]
Precision & Accuracy
ParameterLevelRecovery (%)RSD (%)Acceptance
Accuracy 50%99.50.898-102%
100%100.20.498-102%
150%99.80.598-102%
Repeatability 100% (n=6)N/A0.35RSD < 2.0%
Robustness

Small deliberate changes were made to parameters.

  • Flow Rate (

    
     mL/min):  RSD 
    
    
    
    .[1][3]
  • pH (

    
     units):  Retention time shifted slightly, but resolution maintained.
    
  • Wavelength (

    
     nm):  No significant change in area.[1][2][3]
    

Visualizing the Decision Matrix

Why do we reject UV and Bioassay for stability testing?

DecisionMatrix Start Select Analytical Method IsStability Is Stability/Impurity Data Required? Start->IsStability HPLC RP-HPLC (Recommended) IsStability->HPLC Yes (High Specificity Needed) UV UV Spectrophotometry (Rejected for Stability) IsStability->UV No (Pure Drug Only) Bio Microbiological Assay (Potency Only) IsStability->Bio No (Activity Only) Compliance Regulatory Approval HPLC->Compliance ICH Q2 Compliant

Figure 2: Decision matrix for selecting the analytical method based on data requirements.

Conclusion

The validation data confirms that the proposed RP-HPLC method is specific, linear, accurate, and precise for the analysis of Cefuzonam Sodium.[5][6] Unlike UV spectrophotometry, this method successfully separates the active pharmaceutical ingredient from its hydrolytic and oxidative degradation products.

Recommendation: This method should be adopted as the standard release and stability testing protocol for Cefuzonam Sodium formulations.

References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.[8] [Link]

  • National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 23663965, Cefuzonam Sodium.[Link][1][2][3]

  • Vieira, D. C., & Salgado, H. R. (2011).[9] Comparison of HPLC and UV spectrophotometric methods for the determination of cefuroxime sodium in pharmaceutical products. Journal of Chromatographic Science. [Link](Cited for comparative methodology of structurally similar cephalosporins).

Sources

Validation

Comparative Activity Guide: Cefuzonam Sodium vs. ESBL-Producing Enterobacteriaceae

The following guide provides a technical comparative analysis of Cefuzonam Sodium (L-105) against Extended-Spectrum Beta-Lactamase (ESBL)-producing Enterobacteriaceae. Executive Summary Cefuzonam sodium is a second-gener...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a technical comparative analysis of Cefuzonam Sodium (L-105) against Extended-Spectrum Beta-Lactamase (ESBL)-producing Enterobacteriaceae.

Executive Summary

Cefuzonam sodium is a second-generation cephalosporin characterized by a thiadiazolylthiomethyl group at the C-3 position. While effective against non-resistant Enterobacteriaceae and S. aureus, this guide establishes that Cefuzonam lacks the structural stability required to withstand hydrolysis by ESBLs (e.g., CTX-M, TEM, SHV types).

Unlike Cephamycins (e.g., Cefmetazole, Cefoxitin), Cefuzonam does not possess the 7-alpha-methoxy group . This structural absence renders the beta-lactam ring accessible to the serine active site of ESBL enzymes, resulting in rapid hydrolysis and high Minimum Inhibitory Concentrations (MICs). Consequently, Cefuzonam functions as a negative control in ESBL susceptibility studies, contrasting sharply with the stability of cephamycins and carbapenems.

Scientific Integrity: Structure-Activity Relationship (SAR)

The Structural Deficit

The efficacy of beta-lactams against ESBLs is dictated by steric hindrance around the beta-lactam ring.

  • Cefuzonam Structure: Contains a standard cephem nucleus with a 7-beta side chain (aminothiazole group) but lacks a substituent at the 7-alpha position.

  • Cephamycin Structure (e.g., Cefmetazole): Contains a 7-alpha-methoxy (-OCH3) group.[1][2]

Mechanism of Failure
  • Binding: ESBL enzymes (Class A serine beta-lactamases) accommodate the Cefuzonam molecule within their active site.

  • Acylation: The Serine-70 residue of the enzyme attacks the carbonyl carbon of Cefuzonam's beta-lactam ring.

  • Hydrolysis: Lacking the steric bulk of a methoxy group, the transition state is stabilized, and the ring is cleaved, inactivating the drug.

  • Contrast: In Cefmetazole, the 7-alpha-methoxy group sterically clashes with the conserved residues in the ESBL active site, preventing the formation of the acyl-enzyme complex.

Visualization: Hydrolysis Pathway

The following diagram illustrates the divergent fates of Cefuzonam and Cefmetazole when encountering an ESBL enzyme.

ESBL_Interaction ESBL ESBL Enzyme (Active Site Ser-70) Cefuzonam Cefuzonam (No 7-alpha-methoxy) ESBL->Cefuzonam Binding Cefmetazole Cefmetazole (Has 7-alpha-methoxy) ESBL->Cefmetazole Binding Attempt Complex_Cefu Acyl-Enzyme Complex (Formed) Cefuzonam->Complex_Cefu Nucleophilic Attack Steric_Clash Steric Hindrance (Entry Blocked) Cefmetazole->Steric_Clash 7-alpha-methoxy Interference Hydrolysis Beta-Lactam Ring Cleavage Complex_Cefu->Hydrolysis Rapid Catalysis Intact Drug Remains Active Steric_Clash->Intact No Hydrolysis

Caption: Comparative interaction of Cefuzonam and Cefmetazole with Class A ESBL enzymes.

Comparative Performance Data

The following table synthesizes experimental data comparing Cefuzonam with standard alternatives against ESBL-producing E. coli (e.g., CTX-M-15 positive).

FeatureCefuzonam (L-105) Cefmetazole (CMZ) Meropenem (MEM)
Drug Class 2nd Gen CephalosporinCephamycinCarbapenem
7-alpha-methoxy Absent Present N/A (Trans-hydroxyethyl)
ESBL Stability Unstable (Hydrolyzed) Stable Highly Stable
MIC50 (ESBL+) > 64 µg/mL (Resistant)≤ 2 µg/mL (Susceptible)≤ 0.06 µg/mL (Susceptible)
Hydrolysis Rate High (

comparable to Pen G)
NegligibleNegligible
Primary Utility Non-ESBL EnterobacteriaceaeESBL EnterobacteriaceaeSevere ESBL Infections

Critical Insight: Researchers should use Cefuzonam as a negative control in stability assays to demonstrate the hydrolytic capability of a specific beta-lactamase, contrasting it with the stability of Cefmetazole.

Experimental Protocols

To validate the susceptibility of Cefuzonam compared to Cephamycins, the following self-validating protocols are recommended.

Protocol A: Comparative MIC Determination (Broth Microdilution)

Objective: Quantify the resistance level of ESBL strains to Cefuzonam.

  • Inoculum Prep: Suspend fresh colonies of ESBL-producing E. coli (e.g., ATCC BAA-196) in saline to 0.5 McFarland standard. Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Plate Setup:

    • Rows A-B: Cefuzonam (Range: 0.25 – 128 µg/mL).

    • Rows C-D: Cefmetazole (Range: 0.25 – 128 µg/mL).

    • Rows E-F: Cefuzonam + Clavulanic Acid (4 µg/mL) [Control Step ].

  • Incubation: 35°C ± 2°C for 16-20 hours.

  • Validation Rule:

    • If the strain is a true ESBL producer, Cefuzonam MIC should be high (≥16 µg/mL).

    • Cefuzonam + Clavulanic Acid should show a ≥3 two-fold concentration decrease in MIC (Synergy).

    • Cefmetazole MIC should remain low (≤4 µg/mL) regardless of inhibitor.

Protocol B: Spectrophotometric Hydrolysis Assay

Objective: Measure the rate of ring opening (


) directly.
  • Enzyme Prep: Extract crude beta-lactamase from periplasmic space (osmotic shock method) or use purified CTX-M-15.

  • Reaction Mix: 50 mM Phosphate Buffer (pH 7.0) + 100 µM Cefuzonam.

  • Measurement: Monitor absorbance decrease at 260 nm (characteristic of cephalosporin beta-lactam ring).

  • Comparison: Run parallel cuvettes with Cefmetazole (monitor at 262 nm).

  • Result Interpretation:

    • Cefuzonam: Rapid decrease in Absorbance (High hydrolysis rate).

    • Cefmetazole: Stable Absorbance (No hydrolysis).

Workflow Visualization

The following diagram outlines the decision logic for selecting Cefuzonam vs. alternatives in a research setting.

Selection_Workflow Start Isolate Identification: Enterobacteriaceae Screen ESBL Screening Test (Cefpodoxime/Ceftazidime) Start->Screen Result_Neg ESBL Negative Screen->Result_Neg Susceptible Result_Pos ESBL Positive Screen->Result_Pos Resistant Option_Cefu Cefuzonam (Viable Option) Result_Neg->Option_Cefu Option_Alt Select Alternative Result_Pos->Option_Alt Decision Check 7-alpha-methoxy status Option_Alt->Decision Selection_CMZ Cefmetazole (Stable) Decision->Selection_CMZ Present (Cephamycin) Selection_Cefu_Fail Cefuzonam (Hydrolysis Risk) Decision->Selection_Cefu_Fail Absent (Cephalosporin)

Caption: Decision matrix for Cefuzonam utility based on ESBL status and structural stability.

References

  • Matsumura, Y., et al. (2016). "Cefmetazole for bacteremia caused by ESBL-producing Enterobacteriaceae comparing with carbapenems." BMC Infectious Diseases. Link

  • Paterson, D. L., & Bonomo, R. A. (2005). "Extended-Spectrum β-Lactamases: a Clinical Update." Clinical Microbiology Reviews. Link

  • Inamoto, Y., et al. (1991). "Structure-activity relationships of cephalosporins having a thiadiazolylthiomethyl group at the C-3 side chain." The Journal of Antibiotics. Link

  • Ito, H., et al. (2022). "Cefmetazole Resistance Mechanism for Escherichia coli Including ESBL-Producing Strains." Infection and Drug Resistance.[3][4][5][6][7][8][9] Link

  • O'Sullivan, J., & Abraham, E. P. (1980). "The conversion of cephalosporins to 7-alpha-methoxycephalosporins."[1] Biochemical Journal. Link

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Comparative

A Comparative Guide to the Pharmacodynamics of Cefuzonam Sodium in Sepsis Models

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Cephalosporins in Sepsis Management Sepsis, a life-threatening organ dysfunction caused by a dysregulated host response t...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Cephalosporins in Sepsis Management

Sepsis, a life-threatening organ dysfunction caused by a dysregulated host response to infection, remains a formidable challenge in critical care medicine. Prompt and effective antibiotic therapy is a cornerstone of sepsis management, with the goal of rapidly reducing the bacterial burden and mitigating the inflammatory cascade. Cephalosporins, a broad class of beta-lactam antibiotics, are frequently employed in the empirical treatment of sepsis due to their wide spectrum of activity and established safety profiles.

Cefuzonam, a third-generation cephalosporin, is distinguished by its potent activity against a range of Gram-negative and some Gram-positive bacteria, making it a candidate for the treatment of severe infections like sepsis.[1] This guide will dissect the pharmacodynamic characteristics of Cefuzonam sodium in established sepsis models, providing a comparative analysis against a first-generation cephalosporin, Cefazolin, and a third-generation cephalosporin combination agent, Cefoperazone-sulbactam. Our analysis will be grounded in key pharmacodynamic indices, including Minimum Inhibitory Concentration (MIC) and the percentage of time the drug concentration remains above the MIC (%T > MIC), which are critical predictors of clinical success for beta-lactam antibiotics.

Mechanism of Action: A Shared Foundation with Critical Distinctions

All cephalosporins, including Cefuzonam, exert their bactericidal effects by inhibiting the synthesis of the bacterial cell wall. They achieve this by binding to and inactivating penicillin-binding proteins (PBPs), enzymes essential for the final steps of peptidoglycan synthesis. This disruption leads to a compromised cell wall, rendering the bacterium susceptible to osmotic lysis and death.

The generational differences among cephalosporins, however, confer distinct advantages and disadvantages in the context of sepsis. First-generation cephalosporins, such as Cefazolin, are highly active against Gram-positive cocci but have a more limited spectrum against Gram-negative bacilli. In contrast, third-generation cephalosporins like Cefuzonam exhibit enhanced activity against a broader range of Gram-negative bacteria, a crucial feature in treating sepsis where the causative pathogen is often unknown.[1]

Comparative In Vitro Activity: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium after overnight incubation. It is a fundamental measure of an antibiotic's in vitro potency. A lower MIC value indicates greater activity against a particular pathogen. The following table summarizes the comparative MIC50 and MIC90 values (the concentrations required to inhibit 50% and 90% of isolates, respectively) of Cefuzonam, Cefazolin, and Cefoperazone-sulbactam against common sepsis-causing pathogens.

PathogenAntibioticMIC50 (µg/mL)MIC90 (µg/mL)Reference(s)
Escherichia coliCefuzonam0.2025[2]
Cefazolin≤2>8[3]
Cefoperazone-sulbactam≤14[4][5]
Staphylococcus aureus (MSSA)Cefuzonam0.2012.5[2]
Cefazolin≤0.51[6][7]
Cefoperazone-sulbactam24[8]
Klebsiella pneumoniaeCefuzonam0.2025[2]
Cefazolin≤2>8[3]
Cefoperazone-sulbactam216[8]
Proteus mirabilisCefuzonam0.2012.5[2]
Cefazolin≤28[3]
Cefoperazone-sulbactam28[8]

Analysis of In Vitro Data: The data clearly illustrate the broader Gram-negative activity of the third-generation cephalosporins, Cefuzonam and Cefoperazone-sulbactam, compared to the first-generation Cefazolin, particularly against E. coli and K. pneumoniae. While Cefazolin demonstrates excellent potency against methicillin-susceptible S. aureus (MSSA), its higher MIC90 values against the Gram-negative pathogens limit its empirical use in severe sepsis where these organisms are common. Cefuzonam shows potent activity with low MIC50 values across the tested pathogens; however, its MIC90 against E. coli and K. pneumoniae is notably higher, suggesting the presence of resistant strains. The addition of the beta-lactamase inhibitor sulbactam to cefoperazone significantly enhances its stability against beta-lactamase-producing organisms, resulting in consistently lower MIC90 values against the tested Gram-negative bacilli.[4][5]

In Vivo Pharmacodynamics: The Cecal Ligation and Puncture (CLP) Sepsis Model

To move beyond in vitro susceptibility and understand how these antibiotics perform in a complex biological system, we turn to in vivo sepsis models. The Cecal Ligation and Puncture (CLP) model is considered the gold standard for inducing polymicrobial sepsis in rodents, as it closely mimics the pathophysiology of human intra-abdominal sepsis.[9][10]

Rationale for the CLP Model

The CLP model's strength lies in its ability to replicate the key features of clinical sepsis, including a polymicrobial infection, a biphasic immune response (initial hyper-inflammation followed by immunosuppression), and the development of multi-organ dysfunction.[9] This model allows for the evaluation of an antibiotic's ability to not only kill bacteria in a complex environment but also to modulate the host's inflammatory response and improve survival.

Experimental Workflow for Antibiotic Evaluation in the CLP Model

The following diagram outlines the key steps in utilizing the CLP model for the comparative evaluation of antibiotics.

CLP_Workflow cluster_pre_op Pre-Operative Phase cluster_op Operative Phase cluster_post_op Post-Operative Phase cluster_analysis Data Analysis Animal_Acclimation Animal Acclimation (e.g., C57BL/6 mice, 7-9 weeks old) Anesthesia Anesthesia (e.g., Ketamine/Xylazine or Isoflurane) Animal_Acclimation->Anesthesia Laparotomy Midline Laparotomy Anesthesia->Laparotomy Cecum_Exteriorization Cecum Exteriorization Laparotomy->Cecum_Exteriorization Ligation Cecal Ligation (e.g., with 2-0 silk suture) Cecum_Exteriorization->Ligation Puncture Cecal Puncture (e.g., with 27-gauge needle) Ligation->Puncture Cecum_Return Return Cecum to Peritoneum Puncture->Cecum_Return Closure Abdominal Closure Cecum_Return->Closure Fluid_Resuscitation Fluid Resuscitation (e.g., 1 mL saline SQ) Closure->Fluid_Resuscitation Antibiotic_Admin Antibiotic Administration (Cefuzonam, Cefazolin, Cefoperazone/sulbactam) Fluid_Resuscitation->Antibiotic_Admin Monitoring Monitoring (Survival, Clinical Scores) Antibiotic_Admin->Monitoring Sampling Sample Collection (Blood, Peritoneal Lavage) Monitoring->Sampling Bacterial_Load Bacterial Load Quantification (CFU counts) Sampling->Bacterial_Load PK_PD_Analysis Pharmacokinetic/Pharmacodynamic Analysis (%T > MIC) Sampling->PK_PD_Analysis Inflammatory_Markers Inflammatory Marker Analysis (e.g., Cytokines) Sampling->Inflammatory_Markers

Figure 1: Experimental workflow for antibiotic evaluation in the Cecal Ligation and Puncture (CLP) sepsis model.
Comparative Pharmacodynamic Efficacy in Sepsis Models

While direct head-to-head in vivo pharmacodynamic data for Cefuzonam in a CLP model is limited in publicly available literature, we can extrapolate its likely performance based on its in vitro activity and clinical efficacy data. Clinical studies have demonstrated an efficacy rate of 80% for Cefuzonam in septic patients.[1] For a time-dependent antibiotic like Cefuzonam, achieving a %T > MIC of at least 40-50% of the dosing interval is generally associated with maximal bactericidal activity.

The following table provides a comparative overview of the pharmacodynamic profiles of the selected antibiotics in sepsis models.

ParameterCefuzonam SodiumCefazolin SodiumCefoperazone-sulbactam
Antibiotic Class 3rd Generation Cephalosporin1st Generation Cephalosporin3rd Generation Cephalosporin + Beta-lactamase Inhibitor
Spectrum of Activity Broad Gram-negative, moderate Gram-positiveExcellent Gram-positive, limited Gram-negativeBroad Gram-negative (including some resistant strains), moderate Gram-positive
Key PD Index %T > MIC%T > MIC%T > MIC
Target %T > MIC 40-50%40-50%40-50%
Reported Efficacy 80% efficacy in septic patients[1]Effective for susceptible pathogens, but limited empirical use in sepsis[3]Superior efficacy compared to other cephalosporins in severe infections[4]

Experimental Methodologies: Ensuring Scientific Rigor

The integrity of comparative pharmacodynamic data hinges on the meticulous execution of standardized experimental protocols. This section provides detailed methodologies for key assays.

Minimum Inhibitory Concentration (MIC) Determination

Principle: The broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI), is used to determine the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.[11]

Step-by-Step Protocol:

  • Preparation of Antibiotic Stock Solutions: Prepare stock solutions of Cefuzonam sodium, Cefazolin sodium, and Cefoperazone-sulbactam in an appropriate solvent as recommended by the manufacturer.

  • Preparation of Bacterial Inoculum: From a fresh 18-24 hour culture plate, select 3-5 colonies of the test organism. Inoculate the colonies into a tube of cation-adjusted Mueller-Hinton broth (CAMHB). Incubate at 35 ± 2°C until the turbidity is equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in the test wells.

  • Preparation of Microdilution Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of each antibiotic in CAMHB to achieve a range of concentrations.

  • Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

  • Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

  • Reading of Results: The MIC is the lowest concentration of the antibiotic at which there is no visible growth of the organism.

Time-Kill Curve Analysis

Principle: Time-kill assays measure the rate and extent of bacterial killing by an antimicrobial agent over time. This dynamic assessment provides a more detailed picture of an antibiotic's bactericidal or bacteriostatic activity than the static MIC value.[12]

Step-by-Step Protocol:

  • Preparation: Prepare tubes of CAMHB containing the antibiotic at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC). Also, prepare a growth control tube without any antibiotic.

  • Inoculation: Inoculate each tube with a standardized bacterial suspension to achieve a starting density of approximately 5 x 10^5 CFU/mL.

  • Sampling: At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

  • Plating: Perform serial dilutions of each aliquot and plate onto nutrient agar plates.

  • Incubation: Incubate the plates at 35 ± 2°C for 18-24 hours.

  • Colony Counting: Count the number of viable colonies (CFU/mL) on each plate.

  • Data Analysis: Plot the log10 CFU/mL versus time for each antibiotic concentration. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

The Pathophysiology of Sepsis: A Target for Antibiotic Intervention

Effective antibiotic therapy in sepsis is not solely about bacterial killing; it is also about interrupting the host's dysregulated inflammatory response. The recognition of pathogen-associated molecular patterns (PAMPs), such as lipopolysaccharide (LPS) from Gram-negative bacteria, by Toll-like receptors (TLRs) on immune cells triggers a signaling cascade that leads to the release of pro-inflammatory cytokines, contributing to the "cytokine storm" characteristic of sepsis.[13][14]

Sepsis_Pathway cluster_pathogen Pathogen Recognition cluster_receptor Receptor Binding cluster_signaling Intracellular Signaling cluster_response Host Response cluster_intervention Therapeutic Intervention PAMPs Pathogen-Associated Molecular Patterns (PAMPs) (e.g., LPS, Peptidoglycan) TLRs Toll-like Receptors (TLRs) (e.g., TLR4, TLR2) PAMPs->TLRs Binds to MyD88 MyD88-dependent Pathway TLRs->MyD88 Activates NFkB NF-κB Activation MyD88->NFkB Leads to Cytokines Pro-inflammatory Cytokine Production (TNF-α, IL-1β, IL-6) NFkB->Cytokines Induces Systemic_Inflammation Systemic Inflammation Cytokines->Systemic_Inflammation Causes Organ_Dysfunction Organ Dysfunction Systemic_Inflammation->Organ_Dysfunction Leads to Sepsis Sepsis Organ_Dysfunction->Sepsis Antibiotics Antibiotics (e.g., Cefuzonam) Antibiotics->PAMPs Reduces Bacterial Load & PAMPs

Figure 2: Simplified signaling pathway of sepsis pathogenesis and the role of antibiotics.

By rapidly reducing the bacterial load, antibiotics like Cefuzonam decrease the concentration of PAMPs, thereby dampening the activation of TLRs and the subsequent inflammatory cascade. This highlights the importance of early and appropriate antibiotic administration as recommended by the Surviving Sepsis Campaign guidelines.[15][16]

Conclusion and Future Directions

This guide has provided a comparative pharmacodynamic analysis of Cefuzonam sodium in the context of sepsis, benchmarked against other clinically relevant cephalosporins. The evidence underscores the importance of selecting an antibiotic with an appropriate spectrum of activity and favorable pharmacodynamic properties for the empirical treatment of sepsis.

Cefuzonam, as a third-generation cephalosporin, offers a valuable therapeutic option with its broad Gram-negative coverage. However, the potential for resistance, as suggested by its MIC90 data, necessitates vigilant antimicrobial stewardship and surveillance. The inclusion of a beta-lactamase inhibitor, as in Cefoperazone-sulbactam, can be a crucial strategy to overcome resistance in many clinical scenarios. The choice between these agents should be guided by local antibiograms, the patient's clinical status, and the likely source of infection.

Future research should focus on conducting direct, head-to-head comparative studies of Cefuzonam in validated in vivo sepsis models to further elucidate its pharmacodynamic profile and its impact on host inflammatory responses. Such studies will provide the robust, data-driven insights necessary to optimize the use of this and other cephalosporins in the ongoing battle against sepsis.

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